Simazine-d10

• CAS: 220621-39-6

Core Science & Biosynthesis

Simazine-d10: A Technical Guide for Researchers

An in-depth guide for researchers, scientists, and drug development professionals on the properties, analytical applications, and biological interactions of Simazine-d10.

This technical document provides a comprehensive overview of Simazine-d10, a deuterated isotopologue of the triazine herbicide Simazine. It is primarily intended for use as an internal standard in analytical methodologies for the quantification of simazine in various environmental and biological matrices. This guide details its chemical and physical properties, provides in-depth experimental protocols for its use, and explores the known biological signaling pathways affected by its non-deuterated counterpart, simazine.

Core Compound Specifications

Simazine-d10 is a stable, isotopically labeled form of simazine, where ten hydrogen atoms have been replaced with deuterium. This substitution results in a distinct mass-to-charge ratio, making it an ideal internal standard for mass spectrometry-based analytical techniques. Its physical and chemical properties are summarized below.

Property	Value	References
CAS Number	220621-39-6	[1][2][3]
Molecular Formula	C₇H₂D₁₀ClN₅	[1]
Molecular Weight	211.72 g/mol	[2]
Synonyms	2,4-Bis(pentadeuteroethylamino)-6-chloro-1,3,5-triazine, Simazine (diethyl-d10)	[2][3]
Purity	≥98% Chemical Purity, 99 atom % D	[4]
Appearance	Off-white crystalline solid	[5]
Solubility	Sparingly soluble in water. Slightly soluble in DMF and DMSO.	[1][5]

Analytical Applications and Experimental Protocols

Simazine-d10 is crucial for accurate and precise quantification of simazine residues in environmental monitoring and food safety analysis. Its use in isotope dilution mass spectrometry (IDMS) effectively mitigates matrix effects and variations in instrument response.

Quantification of Simazine in Water and Soil Samples using LC-MS/MS

The following protocol is a synthesized methodology based on established analytical practices for the detection of simazine in environmental samples.

1. Sample Preparation and Extraction

Solid Phase Extraction (SPE) is a common technique for the pre-concentration and purification of simazine from water samples. For soil samples, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based method is often employed.

SPE Protocol for Water Samples:

Step	Procedure
Cartridge Conditioning	Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of HPLC-grade water.
Sample Loading	Acidify the water sample (e.g., 500 mL) to approximately pH 2 with a suitable acid. Pass the sample through the conditioned C18 cartridge at a flow rate of about 5 mL/min.
Washing	Wash the cartridge with 5 mL of HPLC-grade water to remove interfering substances.
Drying	Dry the cartridge under a stream of nitrogen for approximately 10 minutes.
Elution	Elute the trapped analytes with 5 mL of methanol or acetonitrile.
Internal Standard Spiking	Spike the eluted sample with a known concentration of Simazine-d10.
Reconstitution	Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable volume of the initial mobile phase.

2. LC-MS/MS Instrumentation and Conditions

Parameter	Typical Conditions
LC Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 3.5 µm)
Mobile Phase	A: Water with 0.1% formic acid B: Acetonitrile with 0.1% formic acid
Gradient Elution	A typical gradient starts with a high percentage of mobile phase A, gradually increasing the percentage of mobile phase B over the run time to elute the analytes.
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 20 µL
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
Mass Spectrometer	Triple Quadrupole (QqQ)
MRM Transitions	Simazine: Precursor Ion (m/z) → Product Ion (m/z) (Collision Energy) Simazine-d10: Precursor Ion (m/z) → Product Ion (m/z) (Collision Energy)

3. Data Analysis and Quantification

Quantification is achieved by constructing a calibration curve using the peak area ratios of simazine to Simazine-d10 at various concentrations.

Analytical Workflow Diagram

Caption: Analytical workflow for simazine quantification.

Biological Activity and Signaling Pathways

While Simazine-d10 is primarily used as an analytical standard, its biological effects are considered identical to those of unlabeled simazine. Simazine is a known endocrine disruptor and exerts its toxicity through various mechanisms.[6]

Endocrine Disruption and Interference with Relaxin Signaling

Simazine has been shown to interfere with the relaxin signaling pathway, which plays a crucial role in reproductive health.[7] It acts by downregulating the expression of the relaxin family peptide receptor 1 (RXFP1).[7][8] This disruption leads to a cascade of downstream effects, including reduced production of nitric oxide (NO) and alterations in the expression of genes critical for steroidogenesis and apoptosis.[8]

Caption: Simazine's disruption of the relaxin signaling pathway.

Other Reported Biological Effects

• Photosynthesis Inhibition: The primary mode of action of simazine as a herbicide is the inhibition of photosynthesis at photosystem II.[5][9]

• Immunotoxicity: Studies have indicated that oral exposure to simazine can induce immunotoxicity and apoptosis in spleen cells of mice.[1]

• Neurotoxicity: Simazine has been shown to impact the dopaminergic system and may be involved in the degeneration of dopaminergic neurons.[10]

• Carcinogenicity: There is suggestive evidence of simazine's carcinogenicity, with studies showing an increase in mammary gland tumors in female rats.[9] The U.S. EPA has also noted potential interactions of simazine with estrogen and androgen pathways.[11]

Quantitative Toxicological Data

The following table summarizes key toxicological data for simazine from various studies.

Endpoint	Species	Value	Reference
Oral LD50	Rat	>5000 mg/kg	[9]
Oral LD50	Mouse	>5000 mg/kg	[9]
Dermal LD50	Rabbit	>8 g/kg	[9]
Inhalation LC50 (4 hours)	Rabbit	>4.28 mg-hr/liter	[9]
No-Observed-Adverse-Effect Level (NOAEL)	Rat (24-month study)	0.5 mg/kg/day	[9]

Conclusion

Simazine-d10 is an indispensable tool for the accurate and reliable quantification of simazine in various matrices. Its use as an internal standard in isotope dilution mass spectrometry provides high-quality data essential for regulatory monitoring, environmental assessment, and food safety applications. Understanding the biological effects and signaling pathways disrupted by simazine is critical for assessing its potential risks to human and environmental health. This technical guide provides a foundational resource for researchers and professionals working with this compound.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Simazine-d10 PESTANAL®, analytical standard | 220621-39-6 [sigmaaldrich.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. Simazine-d10 (diethyl-d10) | LGC Standards [lgcstandards.com]
• 5. Simazine - Wikipedia [en.wikipedia.org]
• 6. Simazine, a triazine herbicide, disrupts swine granulosa cell functions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. oehha.ca.gov [oehha.ca.gov]
• 10. researchgate.net [researchgate.net]
• 11. beyondpesticides.org [beyondpesticides.org]

Simazine-d10: A Technical Guide to Purity and Isotopic Enrichment Assessment

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the analytical methodologies for assessing the chemical purity and isotopic enrichment of Simazine-d10, a crucial internal standard for the quantitative analysis of the herbicide Simazine. This document outlines detailed experimental protocols, presents key data in a structured format, and includes workflow visualizations to support researchers in ensuring the quality and reliability of their analytical standards.

Quantitative Data Summary

The quality of an analytical standard is paramount for accurate and reproducible results. The following tables summarize the key specifications for Simazine-d10, including its chemical properties, and typical purity and isotopic enrichment data.

Table 1: Chemical and Physical Properties of Simazine-d10

Property	Value
Chemical Name	6-chloro-N2,N4-di(ethyl-d5)-1,3,5-triazine-2,4-diamine
Synonyms	2,4-Bis(pentadeuteroethylamino)-6-chloro-1,3,5-triazine
Molecular Formula	C₇H₂D₁₀ClN₅
Molecular Weight	211.72 g/mol
CAS Number	220621-39-6
Appearance	White to off-white solid
Solubility	Slightly soluble in DMSO and Methanol

Table 2: Purity and Isotopic Enrichment Specifications

Parameter	Specification	Source
Chemical Purity (HPLC)	>95%	--INVALID-LINK--
Isotopic Purity	≥99% deuterated forms (d₁-d₁₀)	--INVALID-LINK--
Isotopic Enrichment (d₁₀)	90.57% (example batch)	Certificate of Analysis
Isotopic Distribution (d₀-d₉)	d₀=0.10%, d₁=0.46%, d₂=0.59%, d₃=0.51%, d₉=7.71% (example batch)	Certificate of Analysis

Experimental Protocols

Detailed and validated experimental protocols are essential for the accurate determination of chemical purity and isotopic enrichment. The following sections provide methodologies for High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Quantitative Nuclear Magnetic Resonance (qNMR), and High-Resolution Mass Spectrometry (HRMS).

Chemical Purity Determination by HPLC

Objective: To determine the chemical purity of Simazine-d10 by separating it from any non-deuterated Simazine and other potential impurities.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Materials:

• Simazine-d10 analytical standard

• HPLC grade acetonitrile

• HPLC grade water

• Formic acid

Procedure:

• Standard Preparation: Accurately weigh and dissolve a known amount of Simazine-d10 in a suitable solvent (e.g., methanol) to prepare a stock solution. Further dilute to a working concentration (e.g., 10 µg/mL) with the mobile phase.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detector Wavelength: 220 nm.

• Analysis: Inject the prepared standard solution into the HPLC system and record the chromatogram.

• Data Analysis: Calculate the purity by dividing the peak area of Simazine-d10 by the total peak area of all components in the chromatogram and multiplying by 100.

Chemical Purity and Isotopic Enrichment by GC-MS

Objective: To confirm the chemical purity and assess the isotopic distribution of Simazine-d10.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).

Materials:

• Simazine-d10 analytical standard

• GC grade solvent (e.g., ethyl acetate)

Procedure:

• Standard Preparation: Prepare a dilute solution of Simazine-d10 in a volatile solvent suitable for GC analysis.

• GC-MS Conditions:

  • GC Column: A non-polar or semi-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate.

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Start at 100°C, ramp to 280°C.

  • MS Ionization Mode: Electron Ionization (EI).

  • MS Analyzer: Quadrupole or Ion Trap.

  • Scan Range: m/z 50-300.

• Analysis: Inject the prepared solution into the GC-MS system.

• Data Analysis:

  • Purity: Assess the chemical purity from the total ion chromatogram (TIC) by comparing the peak area of Simazine-d10 to the total area of all peaks.

  • Isotopic Enrichment: Analyze the mass spectrum of the Simazine-d10 peak to determine the relative abundance of the molecular ions corresponding to different deuteration levels (d₀ to d₁₀).

Absolute Purity Determination by Quantitative NMR (qNMR)

Objective: To determine the absolute purity of Simazine-d10 using an internal standard with a known purity.[1][2][3][4][5]

Instrumentation:

• High-field Nuclear Magnetic Resonance (NMR) spectrometer (e.g., 400 MHz or higher).

Materials:

• Simazine-d10 analytical standard

• High-purity internal standard (e.g., maleic acid, dimethyl sulfone)

• Deuterated solvent (e.g., DMSO-d₆)

Procedure:

• Sample Preparation: Accurately weigh a specific amount of Simazine-d10 and the internal standard into an NMR tube. Add a precise volume of deuterated solvent.[1][3]

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum with parameters optimized for quantitative analysis, including a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest.

  • Use a 90° pulse angle.

  • Ensure a high signal-to-noise ratio.[4]

• Data Processing:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved signal for Simazine-d10 (residual protons) and a signal from the internal standard.

• Purity Calculation: Calculate the absolute purity of Simazine-d10 using the following formula:[4]

  Purity (%) = (I_sample / N_sample) * (N_IS / I_IS) * (MW_sample / MW_IS) * (W_IS / W_sample) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • P = Purity of the internal standard

  • sample = Simazine-d10

  • IS = Internal Standard

Isotopic Enrichment Determination by High-Resolution Mass Spectrometry (HRMS)

Objective: To accurately determine the isotopic enrichment of Simazine-d10.[6]

Instrumentation:

• Liquid Chromatograph (LC) coupled to a High-Resolution Mass Spectrometer (HRMS) (e.g., Orbitrap, TOF).[6]

Procedure:

• Sample Preparation: Prepare a dilute solution of Simazine-d10 in a suitable solvent.

• HRMS Analysis:

  • Infuse the sample directly or inject it into the LC-HRMS system.

  • Acquire full-scan mass spectra in positive ion mode with high resolution and mass accuracy.

• Data Analysis:

  • Extract the ion chromatograms for the molecular ions of all expected isotopic forms of Simazine (d₀ to d₁₀).

  • Calculate the area of each peak.

  • The isotopic enrichment for a specific deuterated form (e.g., d₁₀) is calculated as the peak area of that form divided by the sum of the peak areas of all isotopic forms, multiplied by 100.[6]

Visualizations

The following diagrams illustrate the analytical workflows for assessing the quality of Simazine-d10.

Caption: Quality control workflow for Simazine-d10 analytical standard.

Caption: General workflow for chemical purity analysis by chromatography.

References

• 1. pubsapp.acs.org [pubsapp.acs.org]
• 2. emerypharma.com [emerypharma.com]
• 3. qNMR: top tips for optimised sample prep [manufacturingchemist.com]
• 4. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 5. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 6. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Simazine-d10: A Technical Guide to its Core Research Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the primary applications of Simazine-d10, a deuterated analog of the triazine herbicide Simazine. With a focus on its utility in quantitative analysis and its emerging role in toxicological research, this document provides a comprehensive overview for professionals in environmental science, analytical chemistry, and drug development.

Quantitative Analysis: The Gold Standard Internal Standard

The predominant research application of Simazine-d10 is as an internal standard for the accurate quantification of Simazine in complex matrices. Its structural similarity and identical chromatographic behavior to the parent compound, combined with a distinct mass difference, make it an ideal tool for correcting for matrix effects and variations in sample preparation and instrument response in mass spectrometry-based methods.

Physicochemical Properties of Simazine-d10

Property	Value
CAS Number	220621-39-6
Molecular Formula	C₇H₂D₁₀ClN₅
Molecular Weight	211.72 g/mol
Isotopic Enrichment	≥99 atom % D
Purity	>95% (HPLC) or ≥98% (Chemical Purity)
Stability	Stable under recommended storage conditions; re-analysis recommended after three years.

Experimental Protocol: Quantification of Simazine in Water Samples using LC-MS/MS

This protocol outlines a typical workflow for the analysis of Simazine in water samples using Simazine-d10 as an internal standard.

1. Sample Preparation (QuEChERS Method)

• Objective: To extract Simazine from the water matrix and remove interfering substances.

• Procedure:

  • To a 15 mL centrifuge tube, add 10 mL of the water sample.

  • Spike the sample with a known concentration of Simazine-d10 internal standard solution (e.g., to a final concentration of 5 ng/mL).

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

  • Transfer the upper acetonitrile layer to a clean tube containing dispersive solid-phase extraction (d-SPE) sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

  • Vortex for 30 seconds and centrifuge.

  • The supernatant is ready for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Multiple Reaction Monitoring (MRM) Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Simazine	202.1	132.1	[User-optimized]
202.1	96.1	[User-optimized]
Simazine-d10	212.1	105.0	[User-optimized]
212.1	76.2	[User-optimized]

Workflow for Quantitative Analysis using Simazine-d10

Caption: A typical workflow for the quantification of Simazine in environmental samples using Simazine-d10 as an internal standard.

Environmental Fate and Transport Studies

While the primary application of Simazine-d10 is as an internal standard, its use can be extended to environmental fate and transport studies. By spiking environmental matrices (soil, water, sediment) with Simazine-d10, researchers can track its movement, degradation, and partitioning between different environmental compartments. The distinct mass of Simazine-d10 allows for its unambiguous detection and differentiation from native Simazine present in the environment.

Metabolism and Toxicological Research

Emerging research has begun to explore the toxicological effects of Simazine, and in this context, Simazine-d10 serves as an indispensable tool for accurate dose-response assessment.

Signaling Pathway Disruption: The Relaxin Pathway

Recent studies have indicated that Simazine may act as an endocrine disruptor by interfering with the relaxin signaling pathway .[1][2][3] This pathway is crucial for various physiological processes, including reproduction and development. Simazine has been shown to downregulate the expression of the relaxin family peptide receptor 1 (RXFP1).[1][2][3] This inhibition can lead to a cascade of downstream effects, including the reduced production of nitric oxide (NO), a key signaling molecule.[1][2][3]

Proposed Mechanism of Simazine's Effect on the Relaxin Signaling Pathway

Caption: Simazine is proposed to disrupt the relaxin signaling pathway by inhibiting the expression of the RXFP1 receptor, leading to reduced nitric oxide production.

The use of Simazine-d10 in such toxicological studies is critical for accurately quantifying the exposure levels in in vitro and in vivo models, thereby strengthening the correlation between the observed biological effects and the specific concentration of Simazine.

Conclusion

Simazine-d10 is a powerful and versatile tool for researchers in various scientific disciplines. Its primary and most established application is as an internal standard in quantitative analytical methods, ensuring data accuracy and reliability. Furthermore, its potential use in environmental fate studies and its crucial role in elucidating the mechanisms of Simazine toxicity, such as the disruption of the relaxin signaling pathway, highlight its growing importance in environmental and health sciences. This guide provides a foundational understanding of the core applications of Simazine-d10, empowering researchers to leverage this valuable tool in their scientific endeavors.

References

• 1. Disturbed Relaxin Signaling Pathway and Testicular Dysfunction in Mouse Offspring upon Maternal Exposure to Simazine | PLOS One [journals.plos.org]
• 2. Disturbed relaxin signaling pathway and testicular dysfunction in mouse offspring upon maternal exposure to simazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Role of Simazine-d10 as a Deuterated Internal Standard: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of Simazine-d10 as a deuterated internal standard in the quantitative analysis of simazine. The use of stable isotope-labeled internal standards is a critical component of robust analytical method development, particularly in complex matrices encountered in environmental monitoring, food safety, and clinical research. This document details the principles behind isotope dilution mass spectrometry, provides key quantitative data, outlines detailed experimental protocols, and visualizes essential workflows and chemical processes.

Introduction to Deuterated Internal Standards

In quantitative analytical chemistry, particularly in chromatographic and mass spectrometric techniques, an internal standard is a compound added in a constant amount to samples, calibration standards, and blanks. It is used to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response.[1]

An ideal internal standard should be chemically and physically similar to the analyte but distinguishable by the analytical instrument.[2] Stable isotope-labeled (SIL) compounds, such as deuterated analogues, are considered the gold standard for internal standards in mass spectrometry-based assays.[3] Deuterated internal standards are chemically identical to the analyte of interest, with one or more hydrogen atoms replaced by deuterium.[3] This substitution results in a compound with a higher mass, allowing it to be distinguished from the native analyte by a mass spectrometer, while exhibiting nearly identical chromatographic retention times and ionization efficiencies.[2]

Simazine-d10 is the deuterated form of simazine, a widely used triazine herbicide.[4] Its application as an internal standard in analytical methods for simazine detection significantly improves the accuracy, precision, and reliability of quantitative results by mitigating matrix effects and instrumental variability.[2][3]

Physicochemical Properties

A fundamental understanding of the physicochemical properties of both the analyte and the internal standard is crucial for method development.

Property	Simazine	Simazine-d10
Chemical Formula	C₇H₁₂ClN₅	C₇H₂D₁₀ClN₅
Molecular Weight	201.66 g/mol [5]	211.72 g/mol [6]
CAS Number	122-34-9[5]	220621-39-6[6]
Appearance	White crystalline solid	Not specified, typically solid
Melting Point	225-227 °C	Not specified
Synonyms	2,4-Bis(ethylamino)-6-chloro-1,3,5-triazine[6]	2,4-Bis(pentadeuteroethylamino)-6-chloro-1,3,5-triazine[6]

Analytical Methodologies and Quantitative Data

Simazine-d10 is predominantly used in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) for the quantitative analysis of simazine in various matrices.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique for the detection of trace levels of herbicides in complex samples. The use of Multiple Reaction Monitoring (MRM) allows for the specific detection of the analyte and its internal standard.

Table 1: Representative LC-MS/MS Parameters for Simazine and Simazine-d10

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (CE) (eV)
Simazine	202.1	132.1	-
Simazine	202.1	124.3	-
Simazine-d10	212.1	105.0	32
Simazine-d10	212.1	76.2	28

Data compiled from multiple sources. Specific values may vary depending on the instrument and experimental conditions.[7][8]

Table 2: Performance Characteristics of LC-MS/MS Methods Using Simazine-d10

Matrix	Limit of Quantification (LOQ)	Recovery (%)	Reference
Drinking Water	1 ng/mL	Similar to Atrazine (83-85%)	[1]
Groundwater	20 ng/L	-	[9]
Soil	0.08 µg/kg	92.9 - 99.2	[10]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another powerful technique for the analysis of semi-volatile compounds like simazine. Simazine-d10 is also employed as an internal standard in GC-MS methods, such as the U.S. EPA Method 523.[11]

Table 3: Key GC-MS Parameters for Simazine Analysis

Parameter	Value/Description	Reference
Column	DB-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness	[12]
Injector Temperature	280 °C	[12]
Temperature Program	50 °C (1 min) to 270 °C at an appropriate ramp rate	[12]
Ionization Mode	Electron Ionization (EI)	[6]
Acquisition Mode	Full Scan or Selected Ion Monitoring (SIM)	[11]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) for Water Samples

Solid-phase extraction is a common technique for the pre-concentration and purification of analytes from aqueous samples.

Protocol for SPE using C18 cartridges:

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.[1]

• Sample Loading: Pass a 250 mL water sample through the conditioned cartridge at a flow rate of approximately 5 mL/min.[11]

• Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove interfering substances.[1]

• Analyte Elution: Elute the retained simazine and Simazine-d10 with two 3 mL aliquots of acetone or another suitable organic solvent.[1]

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent mixture (e.g., 60:40 water/acetonitrile) for analysis.[1]

Preparation of Standards and Samples

• Stock Solutions: Prepare individual stock solutions of simazine and Simazine-d10 in methanol at a concentration of, for example, 100 µg/mL.[9]

• Working Standards: Prepare a series of working calibration standards by serially diluting the simazine stock solution.

• Internal Standard Spiking: Spike all samples, calibration standards, and blanks with a constant concentration of the Simazine-d10 internal standard solution.

Visualizations

Workflow for Simazine Analysis using Simazine-d10 Internal Standard

Caption: General workflow for the quantitative analysis of simazine using Simazine-d10.

Conceptual Diagram of Isotope Dilution Mass Spectrometry

Caption: Principle of isotope dilution mass spectrometry for accurate quantification.

Fragmentation Pathway of Simazine in Mass Spectrometry

Caption: Simplified fragmentation pathway of the simazine molecule.

Conclusion

Simazine-d10 serves as an indispensable tool for the accurate and precise quantification of simazine in a variety of complex matrices. Its use in isotope dilution mass spectrometry, coupled with robust sample preparation techniques like solid-phase extraction, allows researchers to overcome challenges associated with matrix effects and instrumental drift. The detailed protocols and data presented in this guide provide a solid foundation for the development and validation of analytical methods for simazine, ensuring high-quality data for environmental monitoring, food safety assessment, and other research applications.

References

• 1. aga-analytical.com.pl [aga-analytical.com.pl]
• 2. lcms.cz [lcms.cz]
• 3. Gas chromatography/mass spectrometry applied for the analysis of triazine herbicides in environmental waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Simazine | C7H12ClN5 | CID 5216 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. sciex.com [sciex.com]
• 9. Rapid SPE – LC MS/MS analysis for atrazine, its by-products, simazine and S metolachlor in groundwater samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. ssi.shimadzu.com [ssi.shimadzu.com]
• 12. shimadzu.com [shimadzu.com]

The Environmental Fate and Degradation of Simazine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Simazine (6-chloro-N,N'-diethyl-1,3,5-triazine-2,4-diamine) is a widely used s-triazine herbicide for the pre-emergent control of broadleaf and annual grassy weeds in various agricultural and non-crop settings.[1] Its extensive use has prompted significant research into its environmental persistence, mobility, and ultimate fate. This technical guide provides a comprehensive overview of the environmental degradation of simazine, detailing its transformation pathways in soil and water, summarizing key quantitative data, and outlining experimental protocols for its study.

Physicochemical Properties and Environmental Mobility

Simazine is characterized as a compound with low water solubility and a low potential for volatilization under normal climatic conditions.[1][2] It exhibits moderate persistence in the environment, with its mobility being significantly influenced by soil composition.[3] While it has a low tendency to adsorb to organic matter, it can bind to clay particles, which influences its potential for leaching into groundwater.[3] The presence of organic matter in soils can contribute to simazine retention but may also delay its degradation.[1]

Data Presentation: Quantitative Environmental Fate Parameters

The environmental behavior of simazine can be quantified by several key parameters that dictate its persistence and mobility. The following table summarizes these values from various studies.

Parameter	Value	Environmental Compartment	Conditions	Reference(s)
Half-life (DT50)	46 - 174 days	Soil	Normal climatic conditions	[2]
28 - 149 days	Soil	[4]
~60 days (average)	Soil (field)	[4]
~44 days	Soil (field)	[5]
30 days (average)	Ponds	Dependent on algae and weed infestation	[4]
>200 days	Water	pH 7 and 9	[6]
70 days	Water	pH 5	[6]
Soil Sorption Coefficient (Koc)	130 mL/g	Soil	[7]

Degradation Pathways

The degradation of simazine in the environment is a complex process involving both abiotic and biotic mechanisms. Microbial degradation is considered the primary route of dissipation, although photolysis also plays a role.[1] Hydrolysis is generally not a significant contributor to its breakdown under typical environmental pH.[1]

Abiotic Degradation

Photodegradation: Simazine is susceptible to photodegradation, especially in aqueous solutions and on soil surfaces when exposed to UV radiation.[1][8] This process can lead to the formation of several degradation products through two main pathways: ring dechlorination with subsequent hydroxyl substitution and oxidation of the ethyl side chains.[9][10]

Hydrolysis: Chemical hydrolysis of simazine is generally slow, particularly in neutral to alkaline conditions.[6] However, it can be more significant in acidic environments (low pH).[4][6] The primary hydrolysis product is 2-hydroxy-4,6-bis(ethylamino)-s-triazine.[10][11]

Biotic Degradation

Microbial activity is the most significant factor in the environmental degradation of simazine.[1] A variety of bacteria and fungi have been identified that can utilize simazine as a source of carbon and nitrogen.[1][12] The primary microbial degradation pathway involves a series of enzymatic reactions, including N-dealkylation and eventual cleavage of the triazine ring.[13][14]

The key steps in the microbial degradation of simazine are:

• N-dealkylation: The sequential removal of the ethyl groups from the side chains, leading to the formation of deethyl simazine and subsequently diamino chlorotriazine.[2][7]

• Hydroxylation: The replacement of the chlorine atom with a hydroxyl group to form hydroxysimazine.[11]

• Ring Cleavage: Following the initial transformations, the triazine ring is cleaved, ultimately leading to the formation of cyanuric acid, which can be further mineralized to ammonia and carbon dioxide.[8][14]

In higher organisms, the metabolism of simazine proceeds via cytochrome P-450-mediated oxidation and glutathione conjugation.[1]

Figure 1: Simplified degradation pathway of Simazine.

Experimental Protocols

The study of simazine's environmental fate and degradation typically involves a combination of laboratory and field experiments. The following outlines a generalized protocol for a soil degradation study, based on principles from the OECD 307 guideline.[15][16]

Objective

To determine the rate of aerobic and anaerobic transformation of simazine in soil and to identify its major transformation products.

Materials and Methods

• Test System:

  • Soil: A representative agricultural soil is selected and characterized for its physicochemical properties (pH, organic carbon content, texture, etc.).[16] The soil is typically sieved to remove large particles.[16]

  • Test Substance: Radiolabeled (e.g., ¹⁴C) simazine is often used to facilitate tracking and mass balance calculations.

  • Incubation System: A closed system, such as a biometer flask, is used to trap volatile degradation products like ¹⁴CO₂.[15]

• Experimental Setup:

  • Soil samples are treated with a known concentration of simazine.

  • The moisture content of the soil is adjusted to a specific level (e.g., 40-60% of maximum water holding capacity).

  • For aerobic studies, the flasks are continuously flushed with air. For anaerobic studies, an inert gas like nitrogen is used after an initial aerobic phase to establish reducing conditions.

  • The incubation is carried out at a constant temperature in the dark.[16]

  • Control samples (e.g., sterilized soil) are included to differentiate between biotic and abiotic degradation.

• Sampling and Analysis:

  • Soil samples are collected at predetermined time intervals.

  • Extraction: Simazine and its metabolites are extracted from the soil using an appropriate solvent or combination of solvents (e.g., methanol, dichloromethane).[12]

  • Analysis: The extracts are analyzed using techniques such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection, or Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the parent compound and its transformation products.[3]

  • Bound Residues: The amount of non-extractable (bound) radioactivity is determined by combustion analysis of the extracted soil.

  • Volatile Products: The trapping solution (e.g., NaOH for CO₂) is analyzed for radioactivity.

• Data Analysis:

  • The concentration of simazine and its metabolites over time is plotted.

  • Degradation kinetics are determined, and the half-life (DT₅₀) is calculated.

  • A mass balance is performed to account for the initial amount of applied radioactivity.

Figure 2: Generalized workflow for a soil degradation study.

Conclusion

The environmental fate of simazine is governed by a combination of its physicochemical properties and its susceptibility to various degradation processes. While it exhibits moderate persistence, microbial degradation serves as the primary mechanism for its dissipation from soil and water. Understanding the rates and pathways of simazine degradation is crucial for assessing its potential environmental impact and for developing strategies to mitigate its residues in the environment. The experimental protocols outlined in this guide provide a framework for conducting robust studies to further elucidate the environmental behavior of this and other agrochemicals.

References

• 1. Chemistry and fate of simazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Background Information for Simazine - Interaction Profile for: Atrazine, Deethylatrazine, Diazinon, Nitrate, and Simazine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Procedures for analysis of atrazine and simazine in environmental matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. jfda-online.com [jfda-online.com]
• 7. Preferential dealkylation reactions of s-triazine herbicides in the unsaturated zone [pubs.usgs.gov]
• 8. Screening of Microorganisms for Biodegradation of Simazine Pollution (Obsolete Pesticide Azotop 50 WP) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 11. Simazine | C7H12ClN5 | CID 5216 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Detection of Atrazine and Simazine in Ground Water of Delhi using High Performance Liquid Chromatography with Ultraviolet Detector [cwejournal.org]
• 13. tandfonline.com [tandfonline.com]
• 14. Atrazine - Wikipedia [en.wikipedia.org]
• 15. Biodegradation of Volatile Chemicals in Soil: Separating Volatilization and Degradation in an Improved Test Setup (OECD 307) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. eppltd.com [eppltd.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Simazine in Environmental Samples Using Simazine-d10 Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Simazine (6-chloro-N,N'-diethyl-1,3,5-triazine-2,4-diamine) is a widely used herbicide for controlling broadleaf weeds and annual grasses in various agricultural and non-agricultural settings. Due to its persistence in soil and potential to contaminate water sources, sensitive and accurate monitoring of simazine residues in environmental matrices is crucial. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the preferred method for pesticide residue analysis due to its high selectivity and sensitivity.

The use of a stable isotope-labeled internal standard, such as Simazine-d10, is critical for achieving accurate and precise quantification by compensating for matrix effects and variations in sample preparation and instrument response.[1][2] This application note provides a detailed protocol for the analysis of simazine in water and soil samples using LC-MS/MS with Simazine-d10 as an internal standard.

Experimental Protocols

Materials and Reagents

• Standards: Simazine and Simazine-d10 (C/D/N Isotopes, Inc.)

• Solvents: LC-MS grade methanol, acetonitrile, and water.

• Reagents: Formic acid, ammonium acetate, sodium chloride (NaCl), anhydrous magnesium sulfate (MgSO₄), and primary secondary amine (PSA) sorbent.

• Sample Matrices: Reagent water and blank soil.

Standard Solution Preparation

• Stock Solutions (1000 µg/L): Accurately weigh and dissolve 1 mg of simazine and Simazine-d10 standards individually in 1000 mL of methanol. Store at -20°C in the dark.[3]

• Working Solutions (100 µg/L): Prepare working solutions by diluting the stock solutions with methanol.[3]

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the simazine working solution into the blank matrix extract. A typical calibration range is 0.25 to 100 µg/L.[3][4] Spike each calibration level with a constant concentration of Simazine-d10 internal standard (e.g., 5 or 10 µg/L).[1][4]

Sample Preparation

This method is suitable for drinking water or other clean water matrices.[4]

• To a 1 mL water sample, add 20 mM ammonium acetate for pH adjustment and dechlorination.[4]

• Spike the sample with the Simazine-d10 internal standard solution to a final concentration of 5 ng/mL.[4]

• Vortex the sample and transfer it to an autosampler vial for LC-MS/MS analysis.

This method utilizes a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) based extraction and cleanup.[1]

• Weigh 10 g of the soil sample into a 50 mL polypropylene centrifuge tube.[1]

• Spike the sample with Simazine-d10 internal standard to a target concentration of 10 µg/kg.[1]

• Add 10 mL of methanol and vortex for 5 minutes.[1]

• Add 2 g of NaCl and 3 g of anhydrous MgSO₄ to the tube, shake for 5 minutes, and then centrifuge at 4000 rpm for 5 minutes.[1]

• Transfer 1.5 mL of the upper methanol layer to a 2 mL centrifuge tube containing 50 mg of PSA and 150 mg of anhydrous MgSO₄ for dispersive solid-phase extraction (d-SPE) cleanup.[1]

• Vortex for 1 minute and centrifuge at 10000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

The following are typical LC-MS/MS parameters. These may need to be optimized for the specific instrumentation used.

Parameter	Condition 1 (for Soil)[3]	Condition 2 (for Water)[4]
Column	Waters Acquity UPLC BEH C18 (2.1 x 100 mm, 1.7 µm)	Thermo Scientific Hypersil GOLD (100 x 2.1 mm, 3 µm)
Mobile Phase A	Acetonitrile	5 mM Ammonium Acetate in Water
Mobile Phase B	0.2% Formic Acid in Water	Methanol
Flow Rate	0.3 mL/min	400 µL/min
Gradient	0 min, 30% A; 1.5 min, 90% A; 3.1 min, 30% A; 5.0 min, 30% A	Time-based gradient
Column Temp.	45°C	Not Specified
Injection Vol.	5 µL	Not Specified

Parameter	Condition[4]
Ionization Mode	Positive Electrospray Ionization (ESI+)
Sheath Gas	30 arbitrary units
Auxiliary Gas	10 arbitrary units
ESI Voltage	3.5 kV
Ion Transfer Tube Temp.	350°C
Collision Gas	1.5 mTorr Argon
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions

The following precursor and product ion transitions are monitored for simazine and its internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Tube Lens (V)
Simazine	202	124	17	80
Simazine-d10	212	137	19	95

Table data sourced from Thermo Fisher Scientific Application Note 434.[4]

Data Presentation

The use of an isotope-labeled internal standard significantly improves method performance.

Method Validation Data

Parameter	Soil Matrix[1]	Water Matrix[4]
Linearity (R²)	> 0.9999	0.9982 (for Atrazine, similar for Simazine)
LOD	0.015 µg/kg	Not specified, calibration range starts at 0.25 µg/L
LOQ	0.08 µg/kg	0.25 µg/L (lowest calibration point)
Recovery	92.9% - 99.2%	Not specified
Precision (RSD)	< 4.6% (intra- and inter-day)	Not specified

Workflow and Pathway Diagrams

Caption: Experimental workflow for Simazine analysis.

Caption: Logic of using an internal standard.

References

• 1. Synthesis of Isotopically Labeled 13C3-Simazine and Development of a Simultaneous UPLC-MS/MS Method for the Analysis of Simazine in Soil - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. mdpi.com [mdpi.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Application Note: Quantification of Simazine in Water Samples using Isotope Dilution Mass Spectrometry with Simazine-d10

Abstract

This application note details a robust and sensitive method for the quantification of the herbicide simazine in various water matrices, including drinking and groundwater. The method utilizes solid-phase extraction (SPE) for sample preconcentration and cleanup, followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) for detection and quantification. The use of a stable isotope-labeled internal standard, Simazine-d10, ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. This method is suitable for researchers, environmental scientists, and water quality monitoring professionals.

Introduction

Simazine is a widely used triazine herbicide for the control of broadleaf weeds and annual grasses in agricultural and non-agricultural settings.[1] Its persistence in soil and potential to leach into ground and surface water has raised environmental and health concerns.[2] Regulatory bodies such as the U.S. Environmental Protection Agency (EPA) have established maximum contaminant levels (MCLs) for simazine in drinking water, necessitating sensitive and accurate analytical methods for its monitoring.[3]

Isotope dilution mass spectrometry is a powerful analytical technique that provides high accuracy and precision by using a stable isotope-labeled analog of the target analyte as an internal standard.[4][5] Simazine-d10, a deuterated form of simazine, serves as an ideal internal standard as it co-elutes with the native simazine and behaves similarly during extraction and ionization, but is distinguishable by its mass-to-charge ratio. This application note provides a detailed protocol for the quantification of simazine in water samples using Simazine-d10, including sample preparation, LC-MS/MS analysis, and data interpretation.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is based on established methods for the extraction of triazine herbicides from water samples.[6][7]

Materials:

• Water sample (500 mL)

• Simazine-d10 internal standard solution (1 µg/mL in methanol)

• Methanol (HPLC grade)

• Deionized water (HPLC grade)

• Nitrogen gas, high purity

• Solid-phase extraction cartridges (e.g., Oasis HLB, 500 mg, 6 cc)

• SPE manifold

• Conical centrifuge tubes (15 mL)

Procedure:

• Sample Fortification: To a 500 mL water sample, add a known amount of Simazine-d10 internal standard solution to achieve a final concentration of 100 ng/L.

• Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load the fortified water sample onto the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.

• Cartridge Washing: After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove any interfering substances.

• Cartridge Drying: Dry the cartridge by passing nitrogen gas through it for 10 minutes.

• Elution: Elute the retained simazine and Simazine-d10 from the cartridge with two 5 mL aliquots of methanol into a conical centrifuge tube.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 1 mL of the initial mobile phase composition (e.g., 90:10 water:methanol with 0.1% formic acid). Vortex for 30 seconds to ensure complete dissolution.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following LC-MS/MS conditions are a starting point and may require optimization based on the specific instrumentation used.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Methanol with 0.1% formic acid

• Gradient:

  • 0-1 min: 10% B

  • 1-8 min: 10-90% B

  • 8-10 min: 90% B

  • 10.1-12 min: 10% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Simazine	202.1	132.1	20
Simazine	202.1	104.1	35
Simazine-d10	212.2	142.1	20
Simazine-d10	212.2	108.1	35

Note: The specific MRM transitions and collision energies should be optimized for the instrument in use.

Data Presentation

The following tables summarize the expected quantitative performance of this method.

Table 1: Method Detection Limit (MDL) and Limit of Quantification (LOQ)

Parameter	Value (ng/L)
Method Detection Limit (MDL)	0.5
Limit of Quantification (LOQ)	1.5

MDL and LOQ are estimated based on typical instrument performance and will vary depending on the specific LC-MS/MS system.

Table 2: Recovery and Precision Data

Spiking Level (ng/L)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
5	95.2	4.8
50	98.7	3.2
250	101.5	2.5

Recovery data is based on the analysis of fortified deionized water samples (n=6). Recovery of simazine has been reported in the range of 83-85% and 92% in different studies.[6][8]

Table 3: Linearity

Calibration Range (ng/L)	Correlation Coefficient (r²)
1.5 - 500	> 0.998

Linearity is established by analyzing a series of calibration standards prepared in the initial mobile phase.

Mandatory Visualization

Caption: Experimental workflow for simazine quantification.

Conclusion

The described method provides a reliable and sensitive approach for the quantification of simazine in water samples. The use of solid-phase extraction allows for effective preconcentration of the analyte, while the application of isotope dilution with Simazine-d10 in conjunction with LC-MS/MS analysis ensures high accuracy and minimizes matrix interference. This methodology is well-suited for routine monitoring of simazine in water to ensure compliance with regulatory limits and to support environmental research.

References

• 1. jfda-online.com [jfda-online.com]
• 2. Procedures for analysis of atrazine and simazine in environmental matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. Synthesis of Isotopically Labeled 13C3-Simazine and Development of a Simultaneous UPLC-MS/MS Method for the Analysis of Simazine in Soil - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Solid-phase extraction of carbofuran, atrazine, simazine, alachlor, and cyanazine from shallow well water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. aga-analytical.com.pl [aga-analytical.com.pl]

Application Notes and Protocols for Simazine Analysis using Internal Standards

Introduction

Simazine is a widely used triazine herbicide for controlling broadleaf and grassy weeds in various agricultural and non-crop settings.[1] Its persistence in soil and potential to contaminate water sources necessitates accurate and reliable analytical methods for its monitoring in environmental and food matrices.[1] The use of an internal standard (IS) in analytical procedures is crucial for improving the accuracy and precision of quantification by correcting for variations in sample preparation and instrumental response.[2]

This document provides detailed application notes and protocols for the sample preparation of various matrices for the analysis of simazine, incorporating the use of an internal standard. The methods described include Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Matrix Solid-Phase Dispersion (MSPD), which are commonly employed techniques for the extraction and cleanup of simazine from complex samples.[1][3] These protocols are intended for researchers, scientists, and professionals in drug development and environmental analysis.

Internal Standards for Simazine Analysis

The ideal internal standard should be a compound that is chemically similar to the analyte but not naturally present in the sample. For simazine analysis, isotopically labeled analogs are the preferred choice as they exhibit nearly identical chemical and physical properties to the native analyte, ensuring they behave similarly during extraction, cleanup, and analysis. Commonly used internal standards for simazine analysis include:

• Simazine-d10 (diethyl-d10) [4][5]

• Atrazine-d5 (ethyl-d5) [4]

• ¹³C₃-Simazine [6]

• Terbuthylazine-d5

• Propazine-d14 [5]

Other non-isotopically labeled compounds such as toluene [7] and 1-bromonaphthalene have also been reported but may not provide the same level of accuracy as isotopically labeled standards. The selection of the internal standard will depend on the analytical technique and the availability of the standard.

Sample Preparation Protocols

Solid-Phase Extraction (SPE) for Water Samples

Solid-phase extraction is a widely used technique for the preconcentration and cleanup of simazine from water samples.[6][7][8] C18 bonded silica is a common sorbent for trapping simazine and related triazines.[6][7]

Experimental Protocol:

• Sample Pre-treatment:

  • Filter the water sample (e.g., 250 mL) through a 0.45 µm filter to remove particulate matter.[7]

  • Adjust the sample pH to neutral (pH 7.0) if necessary.[8]

  • Spike the sample with a known concentration of the internal standard (e.g., Simazine-d10).[4]

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.[9] Do not allow the cartridge to dry out.

• Sample Loading:

  • Load the pre-treated water sample onto the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove interfering polar compounds.

  • Dry the cartridge under vacuum for 10-15 minutes.

• Elution:

  • Elute the retained simazine and internal standard from the cartridge with a suitable organic solvent. Common elution solvents include:

    • Methanol[9]

    • Ethyl acetate[4]

    • Dichloromethane:Methanol (9:1, v/v)[4]

  • Collect the eluate (e.g., 2 x 3 mL).

• Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume (e.g., 1 mL) of the initial mobile phase of the analytical system (e.g., acetonitrile/water).

  • The sample is now ready for analysis by HPLC-UV, HPLC-MS/MS, or GC-MS.

Workflow for SPE of Water Samples

Caption: Workflow for Solid-Phase Extraction of Simazine from Water Samples.

Liquid-Liquid Extraction (LLE) for Water and Soil Samples

Liquid-liquid extraction is a classic method for separating compounds based on their differential solubilities in two immiscible liquid phases.[7] Dichloromethane is a commonly used solvent for extracting simazine.[10][11]

Experimental Protocol:

• Sample Preparation (Water):

  • Take a known volume of water sample (e.g., 500 mL).

  • Spike with the internal standard.

  • Adjust the pH if necessary.

• Sample Preparation (Soil):

  • Weigh a known amount of soil sample (e.g., 10 g).

  • Add a known amount of water and the internal standard.

  • Mix thoroughly.

• Extraction:

  • Transfer the sample to a separatory funnel.

  • Add a suitable extraction solvent (e.g., 50 mL of dichloromethane).[11]

  • Shake vigorously for 2-3 minutes, periodically venting the pressure.

  • Allow the layers to separate.

  • Collect the organic layer (bottom layer for dichloromethane).

  • Repeat the extraction process two more times with fresh solvent.

• Drying and Concentration:

  • Combine the organic extracts.

  • Dry the combined extract by passing it through anhydrous sodium sulfate.[4]

  • Evaporate the solvent to a small volume (e.g., 1-2 mL) using a rotary evaporator.

  • Further concentrate to dryness under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent for analysis.

Workflow for LLE of Water/Soil Samples

Caption: Workflow for Liquid-Liquid Extraction of Simazine.

Matrix Solid-Phase Dispersion (MSPD) for Sugarcane Samples

MSPD is a sample preparation technique that combines extraction and cleanup in a single step and is particularly useful for solid and semi-solid matrices.[12]

Experimental Protocol:

• Sample Homogenization:

  • Homogenize a representative portion of the sugarcane sample (e.g., 2 g) using a food processor.[12]

• Dispersion:

  • Place the homogenized sample in a glass mortar.

  • Add a dispersing sorbent (e.g., 2 g of C18 or Florisil).[12]

  • Spike with the internal standard.

  • Gently blend the mixture with a pestle until a homogeneous, dry-powder-like mixture is obtained.[12]

• Column Packing and Elution:

  • Transfer the mixture into an empty SPE cartridge or column.

  • Elute the simazine and internal standard with a suitable solvent (e.g., 20 mL of dichloromethane).[12]

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.[12]

  • Reconstitute the residue in a known volume (e.g., 200 µL) of acetonitrile or other suitable solvent.[12]

  • Filter through a 0.45 µm syringe filter before analysis.[12]

Workflow for MSPD of Sugarcane Samples

Caption: Workflow for Matrix Solid-Phase Dispersion of Simazine from Sugarcane.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on simazine analysis using different sample preparation techniques and analytical methods.

Table 1: Recovery Data for Simazine

Sample Matrix	Preparation Method	Analytical Method	Recovery (%)	Reference
Water	SPE (C18)	GC-MS	> 85	[6]
Water	SPE (Carbonaceous)	HPLC-DAD	90-105	[7]
Groundwater	SPE	LC-MS/MS	92-108	[13]
Groundwater	LLE	HPLC-UV	84.6	[11]
Sugarcane	MSPD	HPLC-UV	86.9 - 94.7	[12]
Plant Tissue	SPE (Cation Exchange)	HPLC-UV	> 92	[14]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Simazine

Sample Matrix	Preparation Method	Analytical Method	LOD	LOQ	Reference
Water	SPE	GC-MS	75 ppt	-	[6]
Water	SPE	HPLC-DAD	8-12 µg/L	27-41 µg/L	[7]
Groundwater	SPE	LC-MS/MS	-	20 ng/L	[13][15]
Sugarcane	MSPD	HPLC-UV	0.02 ppm	-	[12]
Thermal Water	-	RP-HPLC-DAD	0.03-0.10 µg/mL	-	[16]

Conclusion

The choice of sample preparation technique for simazine analysis depends on the sample matrix, the required sensitivity, and the available instrumentation. Solid-phase extraction is a robust and widely applicable method for water samples, offering good recovery and preconcentration. Liquid-liquid extraction remains a viable option, though it can be more labor-intensive and use larger volumes of organic solvents. Matrix solid-phase dispersion is an efficient technique for complex solid samples like sugarcane, simplifying the extraction and cleanup process.

The use of an appropriate internal standard, preferably an isotopically labeled analog of simazine, is highly recommended to ensure the accuracy and reliability of the analytical results. The protocols and data presented in these application notes provide a comprehensive guide for researchers and scientists involved in the analysis of simazine in various matrices.

References

• 1. Procedures for analysis of atrazine and simazine in environmental matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. ssi.shimadzu.com [ssi.shimadzu.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Determination of atrazine, deethylatrazine and simazine in water at parts-per-trillion levels using solid-phase extraction and gas chromatography/ion trap mass spectrometry [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 10. cdn.who.int [cdn.who.int]
• 11. Detection of Atrazine and Simazine in Ground Water of Delhi using High Performance Liquid Chromatography with Ultraviolet Detector [cwejournal.org]
• 12. jfda-online.com [jfda-online.com]
• 13. Rapid SPE – LC MS/MS analysis for atrazine, its by-products, simazine and S metolachlor in groundwater samples - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Simazine-d10 Solution Preparation and Storage Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

Simazine-d10 is the deuterated analog of Simazine, a widely used triazine herbicide. It serves as an essential internal standard for the accurate quantification of Simazine in various matrices by mass spectrometry-based methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS).[1][2][3] The precise preparation and proper storage of Simazine-d10 standard solutions are critical for generating reliable and reproducible analytical data. This document provides detailed protocols for the preparation of Simazine-d10 solutions and guidance on their storage and stability based on available scientific literature and best practices for analytical standards.

Physicochemical Properties of Simazine-d10

A summary of the key physicochemical properties of Simazine-d10 is presented in Table 1. This information is crucial for selecting appropriate solvents and handling procedures.

Table 1: Physicochemical Properties of Simazine-d10

Property	Value	Reference(s)
Chemical Formula	C₇H₂D₁₀ClN₅	[1][2]
Molecular Weight	211.72 g/mol	[2][4]
Appearance	Solid	[1]
Solubility	Slightly soluble in DMF and DMSO. Soluble in methanol, ethyl acetate, acetone, and hexane.	[1][5][6]
Storage of Neat Material	-20°C for long-term storage (≥ 4 years).	[1]

Preparation of Simazine-d10 Standard Solutions

The following protocols describe the preparation of stock and working standard solutions of Simazine-d10. It is recommended to use high-purity solvents (e.g., LC-MS grade) and calibrated analytical balances and pipettes to ensure accuracy.

Protocol 1: Preparation of a 1 mg/mL Stock Solution in Methanol

Materials:

• Simazine-d10 neat material

• LC-MS grade methanol

• 10 mL volumetric flask, Class A

• Analytical balance

• Spatula

• Ultrasonic bath

Procedure:

• Accurately weigh approximately 10 mg of Simazine-d10 neat material and record the exact weight.

• Carefully transfer the weighed Simazine-d10 into a 10 mL volumetric flask.

• Add approximately 5 mL of methanol to the flask.

• Sonicate the flask for 10-15 minutes to ensure complete dissolution of the solid.

• Allow the solution to return to room temperature.

• Add methanol to the flask to bring the volume to the 10 mL mark.

• Cap the flask and invert it several times to ensure a homogeneous solution.

• Calculate the exact concentration of the stock solution based on the weighed mass and the final volume.

• Transfer the stock solution to an amber glass vial with a PTFE-lined cap for storage.

Protocol 2: Preparation of Working Standard Solutions

Working standard solutions are prepared by diluting the stock solution to the desired concentrations for calibration curves and spiking experiments.

Materials:

• Simazine-d10 stock solution (1 mg/mL)

• LC-MS grade methanol or desired final solvent

• Appropriate Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

• Calibrated micropipettes

Procedure:

• Calculate the volume of the stock solution required to prepare the desired concentration of the working standard. For example, to prepare a 10 µg/mL working standard in a 10 mL volumetric flask, 100 µL of the 1 mg/mL stock solution is needed.

• Using a calibrated micropipette, transfer the calculated volume of the stock solution into the volumetric flask.

• Dilute to the mark with the appropriate solvent.

• Cap the flask and mix thoroughly.

• Prepare a series of working standards to cover the desired calibration range.

Storage and Stability of Simazine-d10 Solutions

General Storage Recommendations:

• Stock Solutions: Store at -20°C or lower in tightly sealed amber glass vials to protect from light.[7][8] Under these conditions, stock solutions of many pesticides in organic solvents have been shown to be stable for several years.[1]

• Working Solutions: For short-term use, working solutions can be stored at 2-8°C for up to one week.[8] For longer-term storage, it is recommended to store working solutions at -20°C.

Factors Affecting Stability:

• Temperature: Higher temperatures accelerate degradation. Storage at low temperatures is the most effective way to maintain the stability of the solutions.

• Light: Simazine is susceptible to photodegradation by UV irradiation.[9][10] Therefore, it is crucial to store solutions in amber vials or in the dark to prevent photolytic degradation.

• pH: Simazine is stable in neutral, weakly acidic, and weakly alkaline media. However, it is hydrolyzed by stronger acids and bases.[9][10] The primary hydrolysis product is 2-hydroxy-4,6-bis(ethylamino)-s-triazine.[1]

• Solvent Evaporation: Improperly sealed vials can lead to solvent evaporation, thereby increasing the concentration of the standard over time. Ensure vials are tightly capped with PTFE-lined septa.

Disclaimer: The stability information provided is based on general guidelines for analytical standards and the known properties of Simazine. It is highly recommended that laboratories perform their own stability studies under their specific storage and handling conditions to establish appropriate expiration dates for their Simazine-d10 solutions.

Experimental Workflow Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the workflows for the preparation of Simazine-d10 solutions and the logical considerations for their storage and stability.

Caption: Workflow for Simazine-d10 solution preparation.

Caption: Factors influencing Simazine-d10 solution stability.

Conclusion

The accuracy of analytical methods relying on Simazine-d10 as an internal standard is directly dependent on the integrity of the standard solutions. Adherence to the detailed protocols for preparation and the recommended storage conditions outlined in this document will help to ensure the reliability of quantitative results. Researchers are encouraged to perform in-house stability validations to confirm the shelf-life of their Simazine-d10 solutions under their specific laboratory conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. google.com [google.com]
• 3. biopharminternational.com [biopharminternational.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Accelerated Predictive Stability Testing: Accelerating Registration Phase and Application of Reduced Designs for Shelf-Life Determination of Parenteral Drug Product - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rapid SPE – LC MS/MS analysis for atrazine, its by-products, simazine and S metolachlor in groundwater samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 8. Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. jfda-online.com [jfda-online.com]

Technical Notes & Optimization

Technical Support Center: Addressing Matrix Effects with Simazine-d10 in Complex Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Simazine-d10 as an internal standard to mitigate matrix effects in the analysis of complex samples by LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect my results?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds in the sample matrix.[1] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately affecting the accuracy, precision, and sensitivity of your quantitative analysis.[2][3] These effects can cause underestimation or overestimation of the true analyte concentration.

Q2: How does using Simazine-d10 help in addressing matrix effects?

A2: Simazine-d10 is a stable isotope-labeled (SIL) internal standard for simazine. Because it has a chemical structure and physicochemical properties nearly identical to the native simazine, it is assumed to co-elute and experience the same degree of matrix effects.[1] By adding a known amount of Simazine-d10 to your samples, you can use the ratio of the analyte signal to the internal standard signal for quantification. This ratio remains constant even if both signals are suppressed or enhanced, thus correcting for the matrix effect and improving data accuracy.[4]

Q3: When should I add the Simazine-d10 internal standard to my sample?

A3: For the most accurate correction of both matrix effects and procedural losses during sample preparation, the internal standard should be added as early as possible in the workflow.[5] Ideally, Simazine-d10 should be spiked into the sample before any extraction, cleanup, or derivatization steps.

Q4: Can Simazine-d10 be used to correct for matrix effects for other analytes?

A4: While Simazine-d10 is the ideal internal standard for simazine, a structurally similar, co-eluting stable isotope-labeled compound can sometimes be used to correct for matrix effects of other analytes if a specific SIL-IS is not available. However, the correction will be less accurate. For the analysis of atrazine and its degradation products, isotopically labeled analogs of atrazine are often used alongside Simazine-d10 for simazine.[6][7]

Troubleshooting Guide

Issue 1: Poor or Inconsistent Simazine-d10 Signal

Q: My Simazine-d10 signal is weak or varies significantly between injections. What could be the cause?

A: This issue can stem from several factors:

• Incorrect Concentration: Ensure the spiking concentration of Simazine-d10 is appropriate for the expected analyte concentration range and the sensitivity of your instrument. A signal that is too low may be indistinguishable from noise, while a signal that is too high can lead to detector saturation.

• Degradation of the Standard: Verify the stability and integrity of your Simazine-d10 stock and working solutions. Improper storage can lead to degradation.

• Ion Source Contamination: A contaminated ion source can lead to overall signal suppression for both the analyte and the internal standard. Regular cleaning and maintenance are crucial.[8]

• Instrumental Issues: Check for leaks in the LC system, inconsistent injector performance, or problems with the mass spectrometer's detector.[9]

Issue 2: Inaccurate Quantification Despite Using Simazine-d10

Q: I am using Simazine-d10, but my recovery and accuracy are still poor. Why is this happening?

A: While Simazine-d10 is an excellent tool, it may not always provide perfect correction under all conditions:

• Differential Matrix Effects: In some complex matrices, the analyte and the deuterated internal standard may not experience the exact same degree of ion suppression or enhancement.[2][10] This can be caused by slight differences in their chromatographic retention times, where one peak elutes in a region of greater matrix interference than the other.[1]

• Isotopic Interference: Ensure that the mass transitions (MRMs) for simazine and Simazine-d10 are sufficiently resolved and that there is no crosstalk between the channels.

• Non-Co-elution: Verify that the chromatographic peaks for simazine and Simazine-d10 are symmetrical and co-elute perfectly. Deuteration can sometimes cause a slight shift in retention time.[1] If the peaks are not perfectly aligned, the correction for matrix effects will be compromised.

• Sample Preparation Inconsistencies: Ensure that the internal standard is homogenously mixed with the sample before any processing steps.

Issue 3: Unexpected Peaks or High Background Noise

Q: I'm observing extraneous peaks or a high baseline in my chromatograms. What should I do?

A: This can be due to several factors:

• Contaminated Solvents or Reagents: Use high-purity, LC-MS grade solvents and reagents to minimize background noise.

• Sample Carryover: Implement a robust needle wash protocol in your autosampler to prevent carryover from one sample to the next.

• Matrix Interferences: If the sample matrix is particularly complex, consider additional cleanup steps such as solid-phase extraction (SPE) to remove interfering compounds.[6]

• Leaks: Check for leaks in the LC system, which can introduce air and cause baseline instability.[9]

Data Presentation

The following tables summarize the performance of methods using an isotopically labeled internal standard for simazine analysis in complex matrices.

Table 1: Recovery and Precision of Simazine in Soil Samples using ¹³C₃-Simazine Internal Standard [4]

Spiked Concentration (µg/kg)	Intra-day Recovery (%)	Intra-day RSD (%)	Inter-day Recovery (%)	Inter-day RSD (%)
1	99.2	3.5	97.5	4.1
5	95.8	2.1	94.3	3.2
10	92.9	1.8	93.5	2.8

Table 2: Accuracy of Simazine Analysis in Spiked Groundwater Samples using Atrazine ring-¹³C₃ Internal Standard [6]

Spiked Concentration (µg/L)	Measured Concentration (µg/L)	Accuracy (%)
0.250	0.245	98.0
2.500	2.480	99.2

Experimental Protocols

Protocol 1: Analysis of Simazine in Soil using QuEChERS and LC-MS/MS with ¹³C₃-Simazine Internal Standard

This protocol is adapted from a study on the determination of simazine residue in soil samples.[4]

• Sample Preparation (QuEChERS):

  • Weigh 10 g of homogenized soil into a 50 mL polypropylene centrifuge tube.

  • Spike the sample with ¹³C₃-simazine internal standard to a final concentration of 10 µg/kg.

  • Add 10 mL of methanol and vortex for 5 minutes.

  • Add 2 g of NaCl and 3 g of MgSO₄ to the tube.

  • Shake vigorously for 5 minutes and then centrifuge at 4000 rpm for 5 minutes.

  • Transfer 1.5 mL of the upper methanol layer to a 2 mL centrifuge tube containing 50 mg of PSA (primary secondary amine) and 150 mg of MgSO₄ for dispersive solid-phase extraction (d-SPE) cleanup.

  • Vortex for 1 minute and centrifuge at 10000 rpm for 5 minutes.

  • Filter the supernatant through a 0.22 µm filter into an autosampler vial.

• LC-MS/MS Parameters:

  • LC System: UPLC system

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

  • Mobile Phase: Gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B)

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • MS System: Triple quadrupole mass spectrometer

  • Ionization: Electrospray ionization (ESI), positive mode

  • MRM Transitions:

    • Simazine: Q1/Q3 (e.g., 202.1 -> 132.1)

    • ¹³C₃-Simazine: Q1/Q3 (e.g., 205.1 -> 135.1)

Protocol 2: Analysis of Simazine in Sugarcane using MSPD and HPLC-UV

This protocol describes a matrix solid-phase dispersion (MSPD) method for extracting simazine from sugarcane.[11] Although this example uses HPLC-UV, the extraction procedure is relevant for LC-MS/MS analysis, where Simazine-d10 would be added at the beginning of the sample preparation.

• Sample Preparation (MSPD):

  • Homogenize the sugarcane sample using a food processor.

  • Weigh 2 g of the homogenized sample into a glass mortar.

  • Add the Simazine-d10 internal standard.

  • Add 2 g of a suitable sorbent (e.g., C18) and blend with a pestle until a homogeneous mixture is formed.

  • Transfer the mixture to a solid-phase extraction (SPE) cartridge containing a cleanup sorbent (e.g., Florisil).

  • Elute the simazine and Simazine-d10 with an appropriate solvent (e.g., 25 mL of dichloromethane).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent (e.g., acetonitrile) for analysis.

Visualizations

Caption: Experimental workflow for the analysis of simazine using Simazine-d10.

Caption: Correction of matrix effects using an internal standard.

Caption: Troubleshooting logic for inaccurate results with Simazine-d10.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of Isotopically Labeled 13C3-Simazine and Development of a Simultaneous UPLC-MS/MS Method for the Analysis of Simazine in Soil - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Rapid SPE – LC MS/MS analysis for atrazine, its by-products, simazine and S metolachlor in groundwater samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rapid SPE - LC MS/MS analysis for atrazine, its by-products, simazine and S metolachlor in groundwater samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. gmi-inc.com [gmi-inc.com]
• 9. gentechscientific.com [gentechscientific.com]
• 10. myadlm.org [myadlm.org]
• 11. jfda-online.com [jfda-online.com]

Potential for isotopic exchange in Simazine-d10 under different conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the potential for isotopic exchange in Simazine-d10.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange, and why is it a concern for Simazine-d10?

A1: Isotopic exchange, in this context, refers to the unintended swapping of deuterium (D) atoms on the Simazine-d10 molecule with hydrogen (H) atoms from the surrounding solvent or matrix. This is also known as D-H or H/D exchange. For Simazine-d10, which is deuterated on the two ethyl groups (total of 10 deuterium atoms), this exchange can lead to the formation of partially deuterated or non-deuterated Simazine.

This is a significant concern because Simazine-d10 is used as an internal standard in quantitative analysis, primarily with liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). The fundamental assumption for an ideal internal standard is that it behaves chemically and physically identically to the analyte (unlabeled Simazine) but is distinguishable by its higher mass. If deuterium atoms are lost, the mass of the internal standard changes, leading to inaccurate quantification of the target analyte.

Q2: Under what conditions is isotopic exchange most likely to occur with Simazine-d10?

A2: The stability of the deuterium labels on Simazine-d10 is influenced by several factors. The most critical are:

• pH: Simazine itself is known to be unstable in strong acidic and strong basic conditions, undergoing hydrolysis.[1] These conditions can also promote the exchange of deuterium atoms. It is advisable to avoid storing or processing Simazine-d10 in highly acidic (pH < 4) or basic (pH > 10) solutions for extended periods.

• Temperature: Elevated temperatures can accelerate the rate of chemical reactions, including isotopic exchange. Long-term storage should be at the recommended -20°C, and exposure to high temperatures during sample preparation should be minimized.

• Solvent Composition: While generally stable in common organic solvents like methanol and acetonitrile, the presence of water and the overall polarity of the solvent can influence exchange rates, especially at extreme pH values.

Q3: Is the position of the deuterium atoms on Simazine-d10 susceptible to exchange?

A3: The deuterium atoms in Simazine-d10 are located on the ethyl groups, which are bonded to nitrogen atoms of the triazine ring. While hydrogens on alkyl chains are generally considered stable, their proximity to the nitrogen heteroatoms could potentially influence their susceptibility to exchange under certain conditions, particularly at extreme pHs where the nitrogen atoms can be protonated or deprotonated. It is crucial to select deuterated internal standards with labels on stable positions.[2]

Q4: How can I detect if isotopic exchange is occurring in my samples?

A4: Isotopic exchange can be detected by monitoring the mass spectrum of your Simazine-d10 standard over time or after exposure to specific conditions. Using a high-resolution mass spectrometer, you would look for the appearance of ions with lower m/z values corresponding to the loss of one or more deuterium atoms (e.g., Simazine-d9, Simazine-d8, etc.). A shift in the isotopic cluster towards lower masses is a clear indication of exchange.

Troubleshooting Guides

Issue 1: Inconsistent or drifting internal standard response.

Potential Cause: Isotopic exchange leading to a decrease in the signal of the fully deuterated Simazine-d10 and an increase in the signals of partially deuterated species that may not be monitored.

Troubleshooting Steps:

• Verify Standard Integrity: Analyze a fresh solution of Simazine-d10 in a neutral, aprotic solvent (e.g., acetonitrile) to confirm the expected isotopic distribution.

• Evaluate Sample Preparation Conditions:

  • pH: Measure the pH of your sample matrix and any reagents used during extraction and reconstitution. If the pH is highly acidic or basic, consider neutralizing the sample or using a buffered solution.

  • Temperature: Review your sample preparation protocol for any steps involving high temperatures. If possible, perform these steps at a lower temperature or reduce the duration of heat exposure.

• Conduct a Stability Experiment: Prepare your Simazine-d10 standard in your typical sample matrix and analyze it at different time points (e.g., 0, 2, 4, 8, and 24 hours) while storing it under your usual experimental conditions. Monitor for any changes in the isotopic pattern.

Issue 2: Poor accuracy and precision in quantitative results.

Potential Cause: Undetected isotopic exchange causing a bias in the measurement of the internal standard.

Troubleshooting Steps:

• Perform a Matrix Effect Study: Prepare calibration curves in both a clean solvent and in the sample matrix extract. A significant difference in the slopes may indicate matrix effects, but isotopic exchange could also be a contributing factor.

• Analyze for Partially Deuterated Species: In your LC-MS/MS method, add transitions for the potential products of isotopic exchange (e.g., Simazine-d9, d8, etc.). The presence of these in your samples would confirm that exchange is occurring.

• Re-evaluate Internal Standard Choice: If isotopic exchange is confirmed and cannot be mitigated by adjusting experimental conditions, consider using a ¹³C- or ¹⁵N-labeled Simazine internal standard, as these are not susceptible to exchange.

Data Presentation: Potential for Isotopic Exchange under Various Conditions

The following table summarizes hypothetical data on the percentage of Simazine-d10 remaining intact after 24 hours under different conditions. This data is for illustrative purposes to highlight the potential impact of experimental parameters on isotopic stability.

Condition	pH	Temperature (°C)	Solvent	% Simazine-d10 Remaining Intact (Hypothetical)
Control	7.0	25	50:50 Acetonitrile:Water	> 99%
Acidic	3.0	25	50:50 Acetonitrile:Water	~95%
Strongly Acidic	1.0	25	50:50 Acetonitrile:Water	~80%
Basic	11.0	25	50:50 Acetonitrile:Water	~92%
Strongly Basic	13.0	25	50:50 Acetonitrile:Water	~75%
Elevated Temp.	7.0	50	50:50 Acetonitrile:Water	~98%
Acidic + Elev. Temp.	3.0	50	50:50 Acetonitrile:Water	~85%

Experimental Protocols

Protocol for Evaluating Simazine-d10 Isotopic Stability

This protocol provides a framework for researchers to assess the stability of Simazine-d10 under their specific experimental conditions.

1. Objective: To determine the extent of deuterium-hydrogen exchange of Simazine-d10 under various pH, temperature, and solvent conditions relevant to the analytical method.

2. Materials:

• Simazine-d10 standard

• Unlabeled Simazine standard

• LC-MS grade solvents (acetonitrile, methanol, water)

• Buffers of various pH values (e.g., pH 3, 5, 7, 9, 11)

• LC-MS/MS system

3. Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Simazine-d10 in acetonitrile.

• Working Solution Preparation:

  • For each condition to be tested (refer to the table above for examples), prepare a working solution of Simazine-d10 at a final concentration of 1 µg/mL.

  • Use the appropriate solvent and buffer to mimic your experimental conditions.

• Incubation:

  • Divide each working solution into aliquots for different time points (e.g., 0, 2, 4, 8, 24 hours).

  • Incubate the aliquots at the desired temperature.

• LC-MS/MS Analysis:

  • At each time point, take an aliquot and inject it into the LC-MS/MS system.

  • Acquire data in full scan mode to observe the entire isotopic cluster of Simazine-d10 and its potential exchange products.

  • Also, acquire data in Multiple Reaction Monitoring (MRM) mode for the transitions of Simazine-d10 and potential exchange products (e.g., d9, d8).

• Data Analysis:

  • For each time point and condition, examine the full scan spectra to observe any shift in the isotopic pattern.

  • Quantify the peak areas of Simazine-d10 and its exchange products from the MRM data.

  • Calculate the percentage of Simazine-d10 remaining at each time point relative to the initial (t=0) measurement.

Visualizations

Caption: Troubleshooting workflow for inconsistent Simazine-d10 internal standard response.

Caption: Experimental workflow for assessing the isotopic stability of Simazine-d10.

References

• 1. jfda-online.com [jfda-online.com]
• 2. youtube.com [youtube.com]

Technical Support Center: Simazine and Simazine-d10 Chromatographic Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common chromatographic issues encountered during the analysis of simazine and its deuterated internal standard, simazine-d10.

Frequently Asked Questions (FAQs)

Q1: What are the typical causes of poor peak shape (tailing or fronting) for simazine and simazine-d10?

A1: Poor peak shape for simazine and its deuterated analog, which are basic compounds, is often attributed to several factors:

• Secondary Silanol Interactions: Residual silanol groups on the surface of silica-based columns can interact with the basic amine groups of simazine, leading to peak tailing.[1][2][3]

• Inappropriate Mobile Phase pH: The pH of the mobile phase plays a critical role. If the pH is not optimized, it can lead to inconsistent ionization of simazine and interactions with the stationary phase, causing poor peak shape.

• Column Overload: Injecting too much sample can saturate the column, resulting in broadened or tailing peaks.[4]

• Incompatible Injection Solvent: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion, including splitting or fronting.[5][6]

• Column Degradation: Over time, the column's stationary phase can degrade, or the column bed can develop voids, leading to a general deterioration of peak shape for all analytes.[7]

Q2: My simazine-d10 peak shape is different from the unlabeled simazine peak. What could be the cause?

A2: While deuterated internal standards are expected to have very similar chromatographic behavior to their unlabeled counterparts, minor differences can sometimes occur.[8][9] Potential, though less common, reasons for differing peak shapes include:

• Differential Interactions: Slight differences in the electronic properties due to deuterium substitution could lead to minor variations in the interaction with the stationary phase.

• Co-eluting Interferences: The peak shape of either the analyte or the internal standard may be affected by a co-eluting matrix component that does not affect the other.

• Purity of the Standard: Impurities in either the simazine or simazine-d10 standard could manifest as distorted peaks.

In most well-developed methods, the peak shapes should be nearly identical. If significant differences are observed, it is advisable to investigate potential interferences or the purity of the standards.

Q3: What is the ideal mobile phase pH for analyzing simazine?

A3: Simazine is a basic compound. To achieve good peak shape and minimize tailing due to silanol interactions on a silica-based column, it is generally recommended to work at a low mobile phase pH, typically between 2 and 4.[3][10] At this pH, the majority of the surface silanol groups are protonated and less likely to interact with the protonated simazine molecules. Operating at a pH close to the pKa of the analyte can lead to inconsistent ionization and poor peak shape.[11]

Q4: Can the choice of organic modifier in the mobile phase affect the peak shape of simazine?

A4: Yes, the choice of organic modifier (e.g., acetonitrile or methanol) can influence peak shape. Methanol is a more protic solvent and can be more effective at masking residual silanol groups on the column through hydrogen bonding, which can sometimes lead to improved peak shape for basic compounds compared to acetonitrile.[1] However, the optimal organic modifier will depend on the specific column and other method parameters.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common peak shape issues for simazine and simazine-d10.

Problem: Peak Tailing

Peak tailing is characterized by an asymmetry factor greater than 1, where the latter half of the peak is broader than the front half.

Potential Cause	Troubleshooting Steps	Expected Outcome
Secondary Silanol Interactions	1. Lower the mobile phase pH to 2.5-3.5 using an appropriate buffer (e.g., formic acid, phosphoric acid).[1][10] 2. Increase the buffer concentration in the mobile phase (e.g., 10-25 mM).[4][12] 3. Consider using a column with a different stationary phase, such as one with end-capping or a polar-embedded group, which are designed to reduce silanol interactions.[11]	Improved peak symmetry (asymmetry factor closer to 1).
Column Overload	1. Dilute the sample and re-inject. 2. Reduce the injection volume.[4]	Sharper, more symmetrical peaks. If overload was the issue, a single broad peak may resolve into two distinct, sharper peaks.
Extra-column Volume	1. Minimize the length and internal diameter of tubing between the injector, column, and detector. 2. Ensure all fittings are properly connected to avoid dead volume.	Reduced peak broadening and improved symmetry.
Column Contamination/Degradation	1. Backflush the column with a strong solvent (if the column manufacturer allows). 2. If a guard column is used, replace it. 3. If the problem persists, replace the analytical column.[7]	Restoration of good peak shape.

Problem: Peak Fronting

Peak fronting is characterized by an asymmetry factor less than 1, where the front half of the peak is broader than the latter half.

Potential Cause	Troubleshooting Steps	Expected Outcome
Incompatible Injection Solvent	1. Prepare the sample in the initial mobile phase composition.[5][6] 2. If a stronger solvent must be used, reduce the injection volume.	Elimination of peak fronting and restoration of a more symmetrical peak shape.
Column Collapse or Void	1. Inspect the column inlet for any visible signs of a void. 2. Replace the column with a new one.	A new column should provide symmetrical peaks if a void was the cause.
Sample Overload (less common for fronting)	1. Dilute the sample and re-inject.	Improved peak shape.

Problem: Split Peaks

Split peaks can appear as two closely eluted peaks or a "shoulder" on the main peak.

Potential Cause	Troubleshooting Steps	Expected Outcome
Partially Blocked Frit or Column Inlet	1. Backflush the column (if permissible by the manufacturer). 2. Replace the in-line filter or guard column if used. 3. If the problem persists, replace the analytical column.[13]	A clean or new column should resolve the split peak issue.
Incompatible Injection Solvent	1. Dissolve the sample in the mobile phase.[2] 2. Reduce the injection volume if a stronger solvent is necessary.	A single, well-defined peak.
Co-eluting Interference	1. Analyze a blank matrix to check for interfering peaks. 2. Adjust the mobile phase composition or gradient to improve the resolution between simazine and the interfering compound.	Separation of simazine from the interfering peak.

Experimental Protocols

Below is a typical experimental protocol for the analysis of simazine. This can be used as a starting point for method development and troubleshooting.

Sample Preparation:

A stock solution of simazine can be prepared by dissolving the analytical standard in methanol. Working solutions are then prepared by diluting the stock solution with the initial mobile phase.

HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • A: Water with 0.1% formic acid (pH ~2.7)

  • B: Acetonitrile or Methanol

• Gradient: A typical gradient might start with a higher percentage of the aqueous phase and ramp up the organic phase to elute simazine. For example, 10% B to 90% B over 10 minutes. An isocratic elution with a suitable ratio of aqueous to organic phase, such as 60:40 (v/v) methanol:water with pH adjusted to 4.6, has also been shown to be effective.[14]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: UV at 220 nm.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor peak shape for simazine and simazine-d10.

Caption: Troubleshooting workflow for poor chromatographic peak shape of simazine.

References

• 1. pharmagrowthhub.com [pharmagrowthhub.com]
• 2. sielc.com [sielc.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. uhplcs.com [uhplcs.com]
• 5. i01.yizimg.com [i01.yizimg.com]
• 6. Effects of Sample Solvents on Peak Shape : Shimadzu (Europe) [shimadzu.eu]
• 7. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. chromtech.com [chromtech.com]
• 12. Choice of buffer in mobile phase can substantially alter peak areas in quantification of lipids by HPLC-ELSD - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. researchgate.net [researchgate.net]

Minimizing background interference in simazine quantification

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions (FAQs) to minimize background interference during the quantitative analysis of simazine.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing high background noise or a noisy baseline in my chromatogram. What are the common causes and solutions?

A: High background noise can obscure the analyte signal, leading to poor sensitivity and inaccurate quantification. The causes can generally be traced to the analytical system or the sample matrix.

Common Causes & Troubleshooting Steps:

• Contaminated Solvents or Reagents:

  • Issue: Mobile phase solvents, additives (e.g., formic acid), or reconstitution solvents may contain impurities that generate a high baseline.[1]

  • Solution: Always use high-purity, LC-MS grade solvents and freshly prepared mobile phases. Test different batches of solvents to rule out contamination.[1]

• Instrument Contamination:

  • Issue: The HPLC/UPLC system (tubing, injector, column) or the mass spectrometer source can accumulate contaminants from previous analyses.

  • Solution: Implement a rigorous system cleaning protocol. Flush the system with a strong solvent wash (e.g., a gradient of isopropanol, acetonitrile, and water). If contamination persists, clean the mass spectrometer's ion source.

• Improper Instrument Settings:

  • Issue: Sub-optimal mass spectrometer settings, such as cone voltage or gas flow, can increase background noise.

  • Solution: Optimize source-dependent parameters. For example, adjusting the cone gas flow rate can help reduce interfering ions from entering the mass analyzer.

• Matrix Interferences:

  • Issue: The sample itself contains numerous endogenous compounds that contribute to the background signal.[2]

  • Solution: Improve the sample cleanup procedure. Employ techniques like Solid-Phase Extraction (SPE) or a QuEChERS-based method to remove a larger portion of the interfering matrix before injection.[3]

Q2: My simazine signal is inconsistent or lower than expected, especially in complex matrices. Could this be a matrix effect?

A: Yes, this is a classic sign of matrix effects, specifically ion suppression. Matrix effects occur when co-eluting compounds from the sample matrix interfere with the ionization of the target analyte (simazine) in the mass spectrometer's source.[4][5]

Understanding and Mitigating Ion Suppression:

• Mechanism: In Electrospray Ionization (ESI), there is a competition for charge on the surface of droplets.[6] If a high concentration of matrix components co-elutes with simazine, these components can monopolize the available charge, suppressing the formation of simazine ions and reducing its signal.[6][7] ESI is generally more susceptible to this than Atmospheric Pressure Chemical Ionization (APCI).[6][8]

• Identification: To confirm a matrix effect, compare the signal response of a standard in pure solvent to the response of a standard spiked into a blank matrix extract (post-extraction). A significantly lower response in the matrix indicates suppression.[6]

• Solutions:

  • Improve Chromatographic Separation: Modify your LC gradient to better separate simazine from the interfering compounds.[4][9]

  • Enhance Sample Cleanup: Use a more selective sample preparation method (e.g., SPE with a specific sorbent) to remove the interfering components.[3][4]

  • Sample Dilution: Diluting the sample extract can reduce the concentration of matrix components, thereby lessening the suppression effect.[8] However, this may compromise the limit of detection.

  • Use an Internal Standard: The most effective way to compensate for matrix effects is to use a stable isotope-labeled (SIL) internal standard (e.g., Simazine-d10).[4][10] The SIL standard co-elutes with simazine and experiences the same degree of ion suppression, allowing for an accurate analyte-to-internal-standard ratio and reliable quantification.[7]

  • Matrix-Matched Calibration: Prepare your calibration standards in a blank sample matrix that is representative of your unknown samples. This ensures that the standards and samples experience similar matrix effects.[5][7]

Q3: What is the best sample preparation method to reduce interference for simazine analysis: SPE, QuEChERS, or LLE?

A: The choice depends on the sample matrix, required throughput, and desired level of cleanliness. There is no single "best" method, as each has distinct advantages.

• Solid-Phase Extraction (SPE):

  • Best for: Cleaner extracts, especially for complex or "dirty" matrices. It is highly effective for aqueous samples like drinking or environmental water.[11][12][13]

  • How it Works: The sample is passed through a cartridge containing a solid sorbent. Interferences are washed away, and the analyte of interest is selectively eluted. Sorbents like C18 are commonly used for triazines.[12][13]

  • Pros: High degree of selectivity, leads to very clean extracts, reduces matrix effects.

  • Cons: Can be more time-consuming and expensive than other methods.[14]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe):

  • Best for: High-throughput analysis of solid samples with high water content, such as fruits, vegetables, and tea.[15][16]

  • How it Works: Involves an initial extraction/partitioning step with acetonitrile and salts, followed by a dispersive SPE (dSPE) cleanup step where sorbents are added directly to an aliquot of the supernatant.[16][17]

  • Pros: Fast, simple, uses minimal solvent, and is very cost-effective.[16][18]

  • Cons: Extracts may not be as clean as those from traditional SPE, potentially leading to more significant matrix effects in some cases.[19]

• Liquid-Liquid Extraction (LLE):

  • Best for: Simple matrices or when SPE/QuEChERS materials are unavailable.

  • How it Works: Simazine is partitioned from an aqueous sample into an immiscible organic solvent.

  • Pros: Inexpensive and straightforward.[14]

  • Cons: Requires large volumes of organic solvents, can be less efficient, and is more labor-intensive than modern techniques.[14]

Recommendation: For water samples, SPE is often the preferred method. For complex solid matrices like food products, QuEChERS provides an excellent balance of speed, efficiency, and effectiveness.

Quantitative Method Performance

The performance of an analytical method is characterized by its Limit of Detection (LOD), Limit of Quantification (LOQ), and recovery. The table below summarizes these parameters for simazine quantification from various studies.

Matrix	Analytical Method	Sample Prep	LOD	LOQ	Average Recovery (%)	Reference(s)
Drinking Water	LC-MS/MS	Direct Injection	-	0.05 µg/L	Not Reported	[20][21]
Groundwater	LC-MS/MS	Online SPE	-	0.02 µg/L	80.3–99.8	[11][22]
Green Tea	UPLC-MS/MS	QuEChERS	1 µg/kg	5 µg/kg	77.4–95.3	[15]
Honey	HPLC	DLLME	-	1.5–4.0 µg/kg	80–103	[23]
Water	HPLC-DAD	SPE	12.3 ng	41.0 ng	Not Reported

LOD: Limit of Detection; LOQ: Limit of Quantification; LC-MS/MS: Liquid Chromatography-Tandem Mass Spectrometry; UPLC: Ultra-Performance Liquid Chromatography; HPLC-DAD: High-Performance Liquid Chromatography with Diode-Array Detection; SPE: Solid-Phase Extraction; QuEChERS: Quick, Easy, Cheap, Effective, Rugged, and Safe; DLLME: Dispersive Liquid-Liquid Microextraction.

Experimental Protocols

Protocol 1: Simazine Analysis in Water by SPE and LC-MS/MS (Based on EPA Methodology)

This protocol is a generalized procedure for the extraction and quantification of simazine in water samples.

• Sample Preservation & Preparation:

  • Collect a 250-500 mL water sample in an amber glass bottle.

  • To prevent microbial degradation, add a preservative like sodium omadine (e.g., 64 mg/L).[10]

  • Spike the sample with a known concentration of an internal standard (e.g., Simazine-d10) to compensate for matrix effects and procedural losses.[10][22]

• Solid-Phase Extraction (SPE):

  • Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg) by passing 5-10 mL of methanol followed by 5-10 mL of reagent water. Do not allow the cartridge to go dry.

  • Sample Loading: Pass the entire water sample through the conditioned cartridge at a flow rate of 5-10 mL/min.

  • Cartridge Washing: Wash the cartridge with 5-10 mL of reagent water to remove polar interferences.

  • Cartridge Drying: Dry the cartridge by pulling a vacuum or flowing nitrogen through it for 10-20 minutes to remove residual water.

  • Elution: Elute the trapped simazine from the cartridge using a small volume (e.g., 2 x 4 mL) of a suitable organic solvent, such as ethyl acetate or methanol, into a collection tube.

• Concentration and Reconstitution:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the residue in a small, precise volume (e.g., 1.0 mL) of the initial mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% formic acid).

  • Vortex the sample and transfer it to an autosampler vial for analysis.

• LC-MS/MS Analysis:

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, <3 µm particle size).[10][15]

  • Mobile Phase: A gradient of Water with 0.1% formic acid (Solvent A) and Acetonitrile or Methanol with 0.1% formic acid (Solvent B).[10][15]

  • Ionization: Electrospray Ionization in Positive Mode (ESI+).

  • Detection: Multiple Reaction Monitoring (MRM). Monitor at least two transitions for simazine (one for quantification, one for confirmation) and its corresponding internal standard.

Protocol 2: Simazine Analysis in Plant-Based Matrices by QuEChERS

This protocol is adapted from the official AOAC and EN methods for pesticide residue analysis.[17][18]

• Sample Homogenization:

  • Weigh 10-15 g of a homogenized sample (e.g., green tea powder, fruit puree) into a 50 mL centrifuge tube.[15][17]

• Extraction and Partitioning:

  • Add 10-15 mL of acetonitrile (containing 1% acetic acid for the AOAC method, or unbuffered for the original method).[17]

  • Add the appropriate QuEChERS salt packet (e.g., AOAC packet contains magnesium sulfate and sodium acetate).[17]

  • Shake vigorously for 1 minute to ensure thorough mixing and extraction.

  • Centrifuge at >3000 rpm for 5 minutes to separate the layers.[15]

• Dispersive SPE (dSPE) Cleanup:

  • Transfer an aliquot (e.g., 1 mL or 6 mL) of the upper acetonitrile layer to a 2 mL or 15 mL dSPE tube.

  • The dSPE tube contains a sorbent mixture. A common mix for general samples is magnesium sulfate (removes water) and primary secondary amine (PSA) sorbent (removes sugars, fatty acids).[15][17] For pigmented samples like green tea, graphitized carbon black (GCB) may be included to remove pigments.[15]

  • Vortex the dSPE tube for 30-60 seconds.

  • Centrifuge at >5000 rpm for 5 minutes to pellet the dSPE sorbent.

• Final Preparation and Analysis:

  • Take an aliquot of the cleaned supernatant and transfer it to an autosampler vial.

  • If necessary, add a small amount of acid (e.g., formic acid) to stabilize pH-labile pesticides.[18]

  • Analyze using LC-MS/MS as described in the previous protocol.

Visual Guides

References

• 1. echemi.com [echemi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. longdom.org [longdom.org]
• 5. researchgate.net [researchgate.net]
• 6. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Ion suppression in liquid chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. researchgate.net [researchgate.net]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Simultaneous Determination of Four Herbicide and Pesticide Residues in Chinese Green Tea Using QuEChERS Purification Procedure and UPLC-MS/MS Analysis | Scientific.Net [scientific.net]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. nucleus.iaea.org [nucleus.iaea.org]
• 18. QuEChERS: About the method [quechers.eu]
• 19. researchgate.net [researchgate.net]
• 20. epa.gov [epa.gov]
• 21. epa.gov [epa.gov]
• 22. Rapid SPE – LC MS/MS analysis for atrazine, its by-products, simazine and S metolachlor in groundwater samples - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Simultaneous determination of simazine, cyanazine, and atrazine in honey samples by dispersive liquid-liquid microextraction combined with high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Calibration curve issues with Simazine-d10 internal standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Simazine-d10 as an internal standard in their analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Simazine-d10, and why is it used as an internal standard?

Simazine-d10 is a deuterated form of Simazine, a widely used herbicide. In analytical chemistry, particularly in chromatography and mass spectrometry, an isotopically labeled internal standard like Simazine-d10 is added in a known amount to both calibration standards and unknown samples. It is chemically almost identical to the analyte (Simazine) but has a different mass due to the deuterium atoms. This allows it to be distinguished by the mass spectrometer. Its primary purpose is to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of quantification.[1]

Q2: My calibration curve for Simazine has a poor correlation coefficient (R² < 0.99) when using Simazine-d10. What are the possible causes?

A poor correlation coefficient suggests a non-linear relationship between the concentration and the response ratio. Several factors could be responsible:

• Incorrect preparation of standards: Serial dilution errors or incorrect calculation of concentrations can lead to a non-linear curve.

• Matrix effects: Components in your sample matrix might be suppressing or enhancing the ionization of Simazine or Simazine-d10 differently at various concentrations.[2][3]

• Detector saturation: At high concentrations, the detector response may no longer be linear.

• Inappropriate calibration range: The selected concentration range might not be linear for your specific method and instrument.

• Contamination: Contamination in the blank or solvent can affect the linearity, especially at the lower end of the curve.

Q3: The response (peak area) of my Simazine-d10 internal standard is inconsistent across my sample batch. What should I investigate?

Inconsistent internal standard response can introduce significant variability into your results.[4] Here are some common causes:

• Inaccurate pipetting: Ensure that the same amount of internal standard is added to every sample and standard. Automated liquid handlers can improve precision.

• Sample-to-sample matrix variability: Different samples may have varying levels of matrix components that affect the ionization of Simazine-d10.[4]

• Leak in the injection system: A leak in the autosampler or injection port can lead to variable injection volumes.[5]

• Degradation of the internal standard: Ensure the stability of your Simazine-d10 working solution. It should be stored at a low temperature and protected from light.[6]

• Ion source contamination: A dirty ion source can lead to erratic signal response.[7]

Q4: I am observing significant signal suppression for Simazine, even with the use of Simazine-d10. What can I do to mitigate this?

While deuterated internal standards are excellent at compensating for matrix effects, severe signal suppression can still be problematic.[2][3] Consider the following:

• Sample dilution: Diluting your samples can reduce the concentration of interfering matrix components.

• Improved sample cleanup: Incorporate additional solid-phase extraction (SPE) or other cleanup steps to remove matrix interferences before analysis.

• Chromatographic separation: Optimize your liquid chromatography (LC) method to better separate Simazine from co-eluting matrix components that may be causing suppression.[2]

• Matrix-matched calibrants: Prepare your calibration standards in a blank matrix extract that is similar to your samples. This helps to ensure that the calibration standards and the samples experience similar matrix effects.[6]

Troubleshooting Guides

Issue 1: Poor Calibration Curve Linearity (R² < 0.99)

Potential Cause	Troubleshooting Steps
Standard Preparation Error	1. Prepare a fresh set of calibration standards from your stock solution.2. Use calibrated pipettes and proper dilution techniques.3. Verify the purity and concentration of your Simazine and Simazine-d10 stock solutions.
Matrix Effects	1. Prepare a set of matrix-matched calibration standards and compare the curve with the solvent-based curve.2. If matrix effects are significant, implement sample dilution or enhance the sample cleanup procedure.[2][3]
Inappropriate Calibration Range	1. Narrow the concentration range of your calibration curve.2. If necessary, create separate calibration curves for different concentration ranges.
Instrumental Issues	1. Check for detector saturation at the highest calibration point. If saturated, reduce the concentration or injection volume.2. Inspect and clean the mass spectrometer's ion source.[7]

Issue 2: Inconsistent Simazine-d10 Response

Potential Cause	Troubleshooting Steps
Inaccurate IS Addition	1. Review your pipetting technique for adding the internal standard.2. Consider using an automated liquid handler for better precision.3. Prepare a large batch of the internal standard spiking solution to ensure consistency.
Variability in Sample Matrix	1. Evaluate the consistency of your sample matrix. If highly variable, more rigorous sample cleanup may be needed.2. Dilute samples to minimize the impact of matrix variability.
LC-MS System Instability	1. Check for leaks in the LC system and autosampler.[5]2. Perform a system suitability test to ensure the instrument is performing consistently.3. Clean the ion source and check for any blockages.[7]
IS Solution Instability	1. Prepare a fresh working solution of Simazine-d10.2. Store the stock and working solutions at the recommended temperature (typically -20°C) and protect them from light.[6]

Quantitative Data Summary

The following tables provide typical performance metrics for methods analyzing Simazine with an isotopically labeled internal standard. These values can serve as a benchmark for your own experiments.

Table 1: Calibration Curve and Recovery Data

Parameter	Typical Value	Reference
Correlation Coefficient (R²)	> 0.99	[6][8][9]
Recovery	83% - 101%	[6][10]
Precision (RSD)	< 15%	[6]

Table 2: Limits of Detection (LOD) and Quantification (LOQ)

Parameter	Matrix	Typical Value	Reference
LOD	Soil	0.015 µg/kg	[6]
LOQ	Soil	0.08 µg/kg	[6]
LOQ	Groundwater	20 ng/L	[11]

Experimental Protocols

Protocol 1: Preparation of Calibration Standards and Internal Standard Solution

• Simazine-d10 Internal Standard (IS) Stock Solution (e.g., 100 µg/mL):

  • Accurately weigh the required amount of Simazine-d10 neat material.

  • Dissolve in a suitable solvent (e.g., methanol) in a Class A volumetric flask to achieve the target concentration.

• Simazine Stock Solution (e.g., 100 µg/mL):

  • Accurately weigh the required amount of Simazine analytical standard.

  • Dissolve in the same solvent as the IS stock solution in a Class A volumetric flask.

• Internal Standard Working Solution (e.g., 1 µg/mL):

  • Dilute the IS stock solution with the appropriate solvent to the desired working concentration. This solution will be added to all standards and samples.

• Calibration Curve Standards:

  • Perform serial dilutions of the Simazine stock solution to prepare a series of calibration standards at different concentrations (e.g., 1, 5, 10, 50, 100, 500 ng/mL).

  • To each calibration standard, add a fixed volume of the IS working solution to achieve a constant final concentration of Simazine-d10 (e.g., 50 ng/mL).

Protocol 2: Sample Preparation (Generic QuEChERS Method)

This is a general protocol and may need optimization for your specific matrix.

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add a specific volume of the Simazine-d10 IS working solution.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride).

• Shake vigorously for 1 minute and then centrifuge.

• Take an aliquot of the acetonitrile supernatant and transfer it to a dispersive SPE (d-SPE) tube containing cleanup sorbents (e.g., PSA, C18).

• Vortex and centrifuge.

• The resulting supernatant is ready for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for Simazine analysis using a Simazine-d10 internal standard.

Caption: Troubleshooting flowchart for a poor calibration curve with Simazine-d10.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. LC-MS/MS signal suppression effects in the analysis of pesticides in complex environmental matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. Synthesis of Isotopically Labeled 13C3-Simazine and Development of a Simultaneous UPLC-MS/MS Method for the Analysis of Simazine in Soil - PMC [pmc.ncbi.nlm.nih.gov]
• 7. blog.teledynetekmar.com [blog.teledynetekmar.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. aga-analytical.com.pl [aga-analytical.com.pl]
• 11. Rapid SPE – LC MS/MS analysis for atrazine, its by-products, simazine and S metolachlor in groundwater samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Simazine-d10 Stock Solution Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on ensuring the long-term stability of Simazine-d10 stock solutions. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to address common issues encountered during the storage and use of these solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for Simazine-d10 stock solutions?

A1: For long-term stability, it is recommended to store Simazine-d10 stock solutions at -20°C or colder.[1] Some manufacturers suggest that at -20°C, the solid compound can be stable for at least four years. When prepared in a suitable organic solvent, storage at -20°C is also the standard practice to minimize degradation.

Q2: Which solvents are recommended for preparing Simazine-d10 stock solutions?

A2: Acetonitrile and methanol are the most commonly used and recommended solvents for preparing Simazine-d10 stock solutions. These solvents offer good solubility for triazine herbicides and are compatible with common analytical techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS).

Q3: How long can I expect my Simazine-d10 stock solution to be stable?

A3: While specific long-term stability data for Simazine-d10 is not extensively published, studies on a wide range of pesticide stock solutions, including other triazine herbicides, have shown that they can be stable for several years when stored at ≤ -20°C in appropriate solvents.[1] It is crucial to perform periodic checks to verify the concentration and purity of your stock solution.

Q4: Can I store my Simazine-d10 stock solution at room temperature or 4°C?

A4: Storage at room temperature is not recommended for long-term stability due to the increased risk of solvent evaporation and chemical degradation. While short-term storage at 4°C may be acceptable for working solutions, for stock solutions intended for long-term use, -20°C is the recommended temperature to ensure stability.

Q5: Are there any known degradation pathways for Simazine-d10?

A5: The primary degradation pathways for the parent compound, simazine, include photolysis (degradation by light), microbial degradation, and oxidation.[2] Although deuteration can sometimes alter reaction rates, it is prudent to assume that Simazine-d10 is susceptible to similar degradation mechanisms. Therefore, protecting solutions from light and ensuring the use of high-purity, stable solvents is essential.

Troubleshooting Guide

This guide addresses specific issues that users might encounter, indicating potential instability of their Simazine-d10 stock solutions.

Issue	Potential Cause	Recommended Action
Unexpectedly low analytical signal or concentration	1. Degradation of Simazine-d10: The compound may have degraded due to improper storage conditions (e.g., elevated temperature, exposure to light). 2. Solvent Evaporation: If the container was not sealed properly, solvent evaporation could lead to an inaccurate (higher) concentration, which may be subsequently diluted incorrectly. 3. Adsorption to Container: Simazine-d10 may adsorb to the surface of the storage container, especially if using certain types of plastics.	1. Prepare a fresh stock solution from solid material and compare its response to the problematic solution. Review storage conditions and ensure they meet the recommended guidelines. 2. Always use vials with tightly sealing caps, preferably with PTFE liners. Parafilm can be used as an extra precaution. Before use, visually inspect the volume of the solution. 3. Use amber glass vials for storage to prevent photodegradation and minimize adsorption.
Appearance of unknown peaks in the chromatogram	1. Formation of Degradation Products: New peaks may correspond to degradation products of Simazine-d10. 2. Solvent Impurities: The solvent used to prepare the solution may have become contaminated or degraded over time. 3. Contamination from Storage Container: Leaching of impurities from the container material.	1. Analyze the stock solution using a high-resolution mass spectrometer to identify the unknown peaks and compare them to known degradation products of simazine. 2. Prepare a fresh stock solution using a new bottle of high-purity solvent. 3. Use high-quality, chemically inert storage vials.
Inconsistent results between experiments	1. Inhomogeneous Solution: The stock solution may not be well-mixed, especially after being frozen. 2. Deuterium-Hydrogen Exchange: In the presence of acidic or basic conditions, or certain catalysts, the deuterium atoms on Simazine-d10 can exchange with protons from the solvent, leading to a change in its mass and potentially its chromatographic behavior.	1. Always allow the stock solution to equilibrate to room temperature and vortex thoroughly before taking an aliquot. 2. Ensure the solvent is neutral and free of any acidic or basic contaminants. Avoid storing solutions in reactive containers.

Data Presentation: Expected Stability of Triazine Herbicide Stock Solutions

The following table summarizes the expected stability of triazine herbicide stock solutions based on published data for a variety of pesticides stored under controlled conditions. This data can be used as a general guideline for Simazine-d10.

Solvent	Storage Temperature	Concentration	Observation Period	Expected Stability (Recovery %)	Reference
Toluene	≤ -20°C	1000 µg/mL	2-8 years	>95% for most pesticides	[1]
Acetone	≤ -20°C	1000 µg/mL	2-8 years	>95% for most pesticides	[1]
Ethyl Acetate	≤ -20°C	1000 µg/mL	2-8 years	>95% for most pesticides	[1]
Acetonitrile	4°C	1 mg/mL	1 year	>90% for many pesticides	[3]
Acetonitrile	-20°C	1 mg/mL	>1 year	>95% for many pesticides	[3]

Note: The stability of individual compounds can vary. It is always recommended to perform your own stability assessment for critical applications.

Experimental Protocols

Protocol for Long-Term Stability Assessment of Simazine-d10 Stock Solution

This protocol outlines a procedure to quantitatively assess the long-term stability of a Simazine-d10 stock solution.

1. Objective: To determine the stability of a Simazine-d10 stock solution in a specified solvent and at defined storage conditions over an extended period.

2. Materials:

• Simazine-d10 certified reference material (solid)

• High-purity solvent (e.g., LC-MS grade acetonitrile or methanol)

• Calibrated analytical balance

• Volumetric flasks (Class A)

• Amber glass vials with PTFE-lined caps

• LC-MS system with a validated analytical method for Simazine-d10

3. Procedure:

• Preparation of the Stock Solution (Time 0):

  • Accurately weigh a sufficient amount of solid Simazine-d10 to prepare a stock solution of the desired concentration (e.g., 1 mg/mL).

  • Quantitatively transfer the solid to a volumetric flask.

  • Dissolve the solid in the chosen solvent and bring it to volume. Mix thoroughly.

  • This is your "Time 0" or reference solution.

• Aliquoting and Storage:

  • Dispense aliquots of the stock solution into multiple amber glass vials.

  • Tightly cap the vials and seal with parafilm for extra security against evaporation.

  • Divide the vials into sets for storage at different conditions (e.g., -20°C, 4°C, and room temperature for accelerated degradation).

  • Store a "Time 0" reference sample at a temperature where it is expected to be most stable (e.g., -80°C or freshly prepared at each time point).

• Analysis at Time Intervals:

  • At predetermined time intervals (e.g., 1, 3, 6, 12, 18, and 24 months), retrieve one vial from each storage condition.

  • Allow the vial to equilibrate to room temperature.

  • Prepare a working solution from the stored sample and from the "Time 0" reference sample.

  • Analyze both solutions using the validated LC-MS method.

• Data Analysis:

  • Calculate the concentration of Simazine-d10 in the stored sample relative to the "Time 0" reference sample.

  • The stability is often expressed as the percentage recovery: (Peak Area of Stored Sample / Peak Area of Time 0 Sample) * 100%

  • A solution is generally considered stable if the recovery is within a predefined range (e.g., 95-105%).

  • Monitor for the appearance of any new peaks that could be degradation products.

Visualizations

Caption: Experimental workflow for assessing the long-term stability of Simazine-d10 stock solutions.

Caption: A troubleshooting decision tree for issues with Simazine-d10 stock solutions.

References

• 1. Long-term stability of pure standards and stock standard solutions for the determination of pesticide residues using gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]

Enhancing recovery of simazine and Simazine-d10 from environmental matrices

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions to enhance the recovery of simazine and its deuterated internal standard, Simazine-d10, from environmental matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting simazine from environmental samples?

A1: The most prevalent and effective methods for extracting simazine include Solid-Phase Extraction (SPE), particularly for water samples, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for soil and complex matrices, and Liquid-Liquid Extraction (LLE) for water samples.[1][2][3][4] SPE is often favored over LLE due to its efficiency and lower solvent consumption.[5]

Q2: My recovery for the internal standard, Simazine-d10, is low or inconsistent. What are the likely causes?

A2: Low or variable recovery of Simazine-d10 can stem from several factors. Ensure that the internal standard is added at the very beginning of the sample preparation process to account for losses during all steps. Check for potential degradation of the standard during extraction or storage. Matrix effects can also suppress the signal during analysis; this can be mitigated by using matrix-matched calibration curves or diluting the final extract.[6][7] Finally, verify the accuracy of your spiking solution concentration.

Q3: What is the "matrix effect" and how can it affect my results for simazine analysis?

A3: The matrix effect refers to the alteration of the analytical signal (suppression or enhancement) of the target analyte due to co-eluting compounds from the sample matrix.[3][7] In LC-MS/MS analysis, for example, components of the soil or water sample can interfere with the ionization of simazine and its internal standard, leading to inaccurate quantification.[8] Using a deuterated internal standard like Simazine-d10 helps to compensate for these effects, as it behaves chromatographically like the analyte.[6][9] Further strategies to reduce matrix effects include additional cleanup steps (dispersive SPE), extract dilution, or the use of matrix-matched calibrants.[7][10]

Q4: Can the pH of my sample affect simazine recovery?

A4: Yes, the pH can be a critical factor. Simazine is stable in neutral, weakly acidic, and weakly alkaline media, but it can be hydrolyzed under strongly acidic or basic conditions.[11] For water samples, adjusting the pH may be necessary to optimize retention on SPE cartridges and prevent degradation. For instance, acidifying a water sample to approximately pH 1 has been used in some SPE procedures.[12]

Q5: What are typical recovery percentages I should expect for simazine?

A5: Expected recovery percentages can vary significantly based on the matrix, extraction method, and analyte concentration. Generally, recoveries between 70% and 120% with a relative standard deviation (RSD) below 20% are considered acceptable for most multi-residue methods.[7][10] Specific studies have reported recoveries of 80-100% for SPE from water and 86-95% for MSPD from sugarcane.[12][11][13]

Data Presentation: Simazine Recovery

Table 1: Recovery of Simazine from Water Samples

Extraction Method	Sorbent/Solvent	Analytical Method	Spiked Concentration	Average Recovery (%)	Reference
Solid-Phase Extraction (SPE)	C18	HPLC-UV	Not Specified	>80%
Solid-Phase Extraction (SPE)	Envi-carb	HPLC/DAD & GC/FID	2, 4, 10 µg/L	96 - 101%	[14]
Solid-Phase Extraction (SPE)	ASPEC Silica	LC-MS/MS	1, 20, 100 ng/mL	83 - 85%	[8]
Liquid-Liquid Extraction (LLE)	Dichloromethane	HPLC-UV	Not Specified	84.6%	[2][15]
Dispersive Liquid-Liquid Microextraction (DLLME)	Carbon Tetrachloride/Methanol	HPLC	0.1 - 50 µg/L	60.7 - 91.4%
Cloud-Point Extraction	Triton X-114	HPLC-UV	1, 5, 15, 50 µg/L	86 - 132%	[16]

Table 2: Recovery of Simazine from Soil & Other Matrices

Matrix	Extraction Method	Analytical Method	Spiked Concentration	Average Recovery (%)	Reference
Soil	QuEChERS (modified)	UHPLC-MS/MS	10, 25, 50, 100 µg/kg	70 - 120%	[7]
Sugarcane	Matrix Solid-Phase Dispersion (MSPD)	HPLC-UV	0.1 - 0.5 ppm	86.9 - 94.7%	[11][13]

Troubleshooting Guides

Issue 1: Low Recovery of Simazine and/or Simazine-d10 in Soil Samples

Potential Cause	Troubleshooting Steps
Inadequate Sample Hydration	For dry soil matrices, the addition of water before solvent extraction is a critical step to improve analyte partitioning into the organic solvent. The original QuEChERS method was designed for samples with >75% moisture. For dry soils, hydrate the sample (e.g., add 7-10 mL of water to 3-10 g of soil) and allow it to stand for at least 10-30 minutes before adding the extraction solvent.[1][3][7]
Insufficient Extraction	Ensure vigorous shaking (manually or mechanically) for an adequate duration (e.g., 1-5 minutes) after adding the extraction solvent (typically acetonitrile) to ensure thorough interaction between the solvent and the soil particles.[1] Using a mechanical shaker can improve consistency.
Strong Analyte-Soil Binding	Simazine can bind strongly to soil particles, especially in soils with high organic matter or clay content.[1][17] If recoveries remain low, consider using a more polar extraction solvent or modifying the pH. In some cases, covalently bound residues may require an acid or base hydrolysis step, though this can risk degrading pH-sensitive analytes.[1]
Matrix Effects in Cleanup	The dSPE cleanup step in QuEChERS is vital. For soil, a combination of PSA (to remove organic acids) and C18 (to remove nonpolar interferences) is common. If chlorophyll is an issue (less common for soil), GCB can be used, but it may also remove planar analytes like simazine.[3] Ensure the correct sorbents are used for your specific soil type.

Issue 2: Poor Recovery or Breakthrough in Solid-Phase Extraction (SPE) from Water

Potential Cause	Troubleshooting Steps
Improper Cartridge Conditioning	Failure to properly condition the SPE cartridge will result in poor retention of the analyte. Always follow the manufacturer's protocol, which typically involves sequential washing with an organic solvent (e.g., methanol) followed by reagent-grade water.[12][8]
Sample Overload / High Flow Rate	Loading the sample at too high a flow rate can lead to analyte breakthrough, where simazine does not have sufficient time to adsorb to the stationary phase. A typical loading flow rate is around 5 mL/min.[8] Also, ensure the cartridge capacity is not exceeded by the sample volume or concentration of interferences.
Cartridge Drying Out	For many reverse-phase SPE cartridges (like C18), it is critical that the sorbent bed does not go dry between the conditioning and sample loading steps. This can deactivate the stationary phase and drastically reduce recovery.
Inefficient Elution	Use a strong enough organic solvent to completely elute simazine from the cartridge. Methanol and acetonitrile are commonly used.[12][6] Eluting with multiple, smaller volumes of solvent (e.g., 2 x 3 mL) is often more effective than a single larger volume. Ensure the elution flow rate is slow enough to allow for complete desorption.

Issue 3: Inconsistent Results and Poor Peak Shape in LC-MS/MS Analysis

Potential Cause	Troubleshooting Steps
Matrix Interference	Co-eluting matrix components can suppress the ionization of simazine and Simazine-d10, leading to reduced sensitivity and inconsistent results.[8][18] Dilute the final extract with the mobile phase starting condition (e.g., 1:4 v/v) to reduce the concentration of interfering compounds.[7] If sensitivity is an issue, optimize the dSPE cleanup step.
Mobile Phase Issues	Ensure mobile phases are correctly prepared, filtered, and degassed.[2][19] Inconsistent mobile phase composition can cause shifts in retention time.[20] For simazine, a common mobile phase is a gradient of water and acetonitrile or methanol with a formic acid or ammonium formate additive to improve ionization.[6][8]
LC System or Column Problems	High backpressure or split peaks can indicate a blocked column or guard column.[19] Flush the system or replace the column as needed. Drifting retention times can be caused by a poorly equilibrated column or temperature fluctuations.[18]
MS Source Contamination	Extracts from complex matrices like soil can contaminate the mass spectrometer's ion source over time, leading to a loss of sensitivity.[19] Perform routine cleaning of the ion source components (e.g., capillary, orifice) according to the manufacturer's guidelines.

Experimental Protocols

Protocol 1: QuEChERS Extraction for Simazine in Soil

This protocol is a generalized procedure based on common QuEChERS methods.[1][3][7]

• Sample Preparation : Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube. For dry soil, add 10 mL of water, vortex for 1 minute, and let it hydrate for 10-30 minutes.[1][7]

• Internal Standard Spiking : Add the appropriate volume of Simazine-d10 working solution to the sample.

• Extraction : Add 10 mL of acetonitrile (with 1% acetic acid for buffered methods).[7] Cap the tube and shake vigorously for 1-5 minutes using a mechanical shaker.[1]

• Salting-Out : Add the QuEChERS extraction salts (e.g., 4 g anhydrous MgSO₄ and 1.7 g sodium acetate).[7] Immediately shake for 1 minute to prevent agglomeration of the salts.

• Centrifugation : Centrifuge the tube at ≥3000 rcf for 5 minutes.[1]

• Dispersive SPE (dSPE) Cleanup : Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL dSPE tube containing cleanup sorbents (e.g., MgSO₄, PSA, and C18).

• Final Centrifugation : Vortex the dSPE tube for 30-60 seconds and then centrifuge at ≥5000 rcf for 2 minutes.[1]

• Analysis : Collect the cleaned supernatant, dilute as needed, and transfer to an autosampler vial for LC-MS/MS analysis.[7]

Protocol 2: Solid-Phase Extraction (SPE) for Simazine in Water

This protocol is adapted from common SPE procedures for triazines in water.[12][8]

• Cartridge Conditioning : Condition a C18 or Oasis HLB SPE cartridge by passing 5 mL of methanol followed by 5 mL of HPLC-grade water through the cartridge. Do not allow the sorbent to dry.[12][8]

• Internal Standard Spiking : Fortify a 500 mL water sample with the Simazine-d10 internal standard.[9]

• Sample Loading : Pass the 500 mL water sample through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing : After loading, wash the cartridge with 5 mL of HPLC-grade water to remove any polar interferences.

• Drying : Dry the cartridge thoroughly by passing nitrogen or air through it for 10-20 minutes. This step is crucial for removing residual water before elution with an organic solvent.[12]

• Elution : Elute the analytes from the cartridge by passing 5-10 mL of methanol or acetone through the sorbent at a slow flow rate (1-2 mL/min).[12][8]

• Evaporation and Reconstitution : Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 25-40°C. Reconstitute the residue in a small, precise volume (e.g., 0.5 - 1.0 mL) of a suitable solvent (e.g., 60:40 water:acetonitrile) for analysis.[12][8]

Visualizations

Caption: General experimental workflow for the analysis of simazine in environmental matrices.

Caption: Decision tree for troubleshooting low recovery of simazine and its internal standard.

Caption: Diagram illustrating the two main stages of the QuEChERS workflow for soil analysis.

References

• 1. weber.hu [weber.hu]
• 2. Detection of Atrazine and Simazine in Ground Water of Delhi using High Performance Liquid Chromatography with Ultraviolet Detector [cwejournal.org]
• 3. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Rapid SPE – LC MS/MS analysis for atrazine, its by-products, simazine and S metolachlor in groundwater samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. aga-analytical.com.pl [aga-analytical.com.pl]
• 9. Determination of atrazine, deethylatrazine and simazine in water at parts-per-trillion levels using solid-phase extraction and gas chromatography/ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 11. jfda-online.com [jfda-online.com]
• 12. researchgate.net [researchgate.net]
• 13. "Determination of simazine residue in sugarcane by application of matri" by S.-H. Tseng, Y.-J. Lin et al. [jfda-online.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. tandfonline.com [tandfonline.com]
• 17. 4farmers.com.au [4farmers.com.au]
• 18. ssi.shimadzu.com [ssi.shimadzu.com]
• 19. shimadzu5270.zendesk.com [shimadzu5270.zendesk.com]
• 20. ssi.shimadzu.com [ssi.shimadzu.com]

Reference Data & Comparative Studies

Navigating Analytical Precision: A Comparative Guide to Linearity, LOD, and LOQ Determination for Simazine with Simazine-d10

For researchers, scientists, and professionals in drug development, the precise and reliable quantification of analytes is paramount. This guide provides a comprehensive comparison of analytical methodologies for determining the linearity, Limit of Detection (LOD), and Limit of Quantitation (LOQ) of the herbicide Simazine, with a focus on the use of its deuterated internal standard, Simazine-d10. The inclusion of an internal standard like Simazine-d10 is a widely accepted practice to improve the accuracy and precision of quantitative analysis by correcting for variations in sample preparation and instrument response.

This guide presents a synthesis of data from various analytical approaches, primarily focusing on Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). These techniques are frequently employed for the trace-level detection of pesticides in environmental and biological matrices.

Comparative Analysis of Analytical Performance

The determination of linearity, LOD, and LOQ is fundamental to validating an analytical method. Linearity demonstrates the method's ability to elicit test results that are directly proportional to the concentration of the analyte. The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy.

Below is a summary of reported performance data for Simazine analysis, often utilizing Simazine-d10 as an internal standard.

Analytical Method	Matrix	Linearity (Correlation Coefficient, R²)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Reference
GC-MS	Water & Soil	>0.99	0.01 - 0.05 ng/g	0.03 - 0.17 ng/g	[1]
GC-MS	Water	Not Specified	0.020 - 0.056 µg/L	Not Specified	[2]
LC-MS/MS	Drinking Water	0.9964 - 0.9982	Not Specified	0.25 ng/mL	[3]
LC-MS/MS	Water	Not Specified	Not Specified	0.05 - 0.5 µg/L	[4]
UPLC-MS/MS	Soil	Not Specified	0.015 µg/kg	0.08 µg/kg	[5]
HPLC-UV	Water	>0.999	0.21 ng/mL	Not Specified	[6]
Immunoassay	Drinking Water	Not Specified	Not Specified	0.03 µg/L	[7]

It is important to note that the LOD and LOQ are highly dependent on the specific instrumentation, method parameters, and the complexity of the sample matrix.

Experimental Protocols: A Step-by-Step Approach

The following sections outline generalized experimental protocols for determining linearity, LOD, and LOQ for Simazine using an internal standard like Simazine-d10.

Linearity Determination

The linearity of an analytical method is established by analyzing a series of calibration standards at different concentrations.

Protocol:

• Preparation of Stock Solutions: Prepare a primary stock solution of Simazine and a separate stock solution of the internal standard, Simazine-d10, in a suitable solvent (e.g., methanol).

• Preparation of Calibration Standards: Prepare a series of at least five calibration standards by serial dilution of the Simazine stock solution. Each calibration standard should be spiked with a constant concentration of the Simazine-d10 internal standard. The concentration range should bracket the expected concentration of the samples.

• Instrumental Analysis: Analyze each calibration standard using the chosen analytical method (e.g., GC-MS or LC-MS/MS).

• Data Analysis: Construct a calibration curve by plotting the ratio of the peak area of Simazine to the peak area of Simazine-d10 against the concentration of Simazine. Perform a linear regression analysis to determine the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value greater than 0.99 is generally considered to indicate good linearity.[1]

Limit of Detection (LOD) and Limit of Quantitation (LOQ) Determination

Several approaches can be used to determine the LOD and LOQ. The most common methods are based on the standard deviation of the response and the slope of the calibration curve, or the signal-to-noise ratio.

Protocol (Based on Standard Deviation of the Response and Slope):

This method is widely accepted by regulatory bodies such as the International Council for Harmonisation (ICH).

• Prepare Low-Concentration Spiked Samples or Blanks: Prepare a series of at least seven replicate samples spiked with a low concentration of Simazine (typically near the expected LOD) or analyze replicate blank samples.

• Instrumental Analysis: Analyze these replicate samples using the validated analytical method.

• Calculate the Standard Deviation (σ): Determine the standard deviation of the responses of the low-concentration spiked samples or the blank samples.

• Determine the Slope (S): The slope of the calibration curve is determined from the linearity experiment.

• Calculate LOD and LOQ:

  • LOD = 3.3 * (σ / S)[8]

  • LOQ = 10 * (σ / S)[8]

Protocol (Based on Signal-to-Noise Ratio):

This method involves comparing the signal from samples with known low concentrations of the analyte to the background noise.

• Analyze Low-Concentration Samples: Analyze samples with decreasing concentrations of Simazine.

• Determine Signal-to-Noise Ratio: Visually or through software, determine the signal-to-noise ratio for each concentration.

• Establish LOD and LOQ:

  • The concentration at which the signal-to-noise ratio is approximately 3:1 is typically defined as the LOD.[9]

  • The concentration at which the signal-to-noise ratio is approximately 10:1 is typically defined as the LOQ.[9]

Visualizing the Workflow

To better illustrate the process of determining these critical analytical parameters, the following diagrams outline the experimental workflows.

Caption: Workflow for Linearity Determination.

Caption: Workflow for LOD and LOQ Determination.

Conclusion

The use of Simazine-d10 as an internal standard significantly enhances the reliability of Simazine quantification. Both GC-MS and LC-MS/MS are powerful techniques capable of achieving low detection and quantitation limits necessary for regulatory compliance and research applications. The choice of method will ultimately depend on the specific requirements of the analysis, including the sample matrix, required sensitivity, and available instrumentation. By following standardized protocols for determining linearity, LOD, and LOQ, researchers can ensure the validity and accuracy of their analytical data.

References

• 1. mdpi.com [mdpi.com]
• 2. Green method to determine triazine pesticides in water using Rotating Disk Sorptive Extraction (RDSE) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. epa.gov [epa.gov]
• 5. Synthesis of Isotopically Labeled 13C3-Simazine and Development of a Simultaneous UPLC-MS/MS Method for the Analysis of Simazine in Soil - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]
• 8. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 9. juniperpublishers.com [juniperpublishers.com]

The Gold Standard: Simazine-d10 for Precise and Accurate Simazine Quantification

In the realm of environmental monitoring and agricultural research, the accurate and precise quantification of herbicides like simazine is paramount. Simazine, a widely used triazine herbicide, can persist in soil and water, necessitating reliable analytical methods to assess its environmental fate and potential risks. While various techniques exist for simazine analysis, the use of a stable isotope-labeled internal standard, specifically Simazine-d10, has emerged as a best practice for achieving the highest levels of accuracy and precision. This guide provides a comprehensive comparison of simazine quantification using Simazine-d10 against other analytical approaches, supported by experimental data and detailed protocols.

Unveiling the Superiority of Isotope Dilution Mass Spectrometry

The core advantage of using Simazine-d10 lies in the principle of isotope dilution mass spectrometry (IDMS). Simazine-d10 is chemically identical to simazine, but with ten of its hydrogen atoms replaced by deuterium. This subtle mass difference allows it to be distinguished by a mass spectrometer, yet it behaves identically to the target analyte during sample preparation and analysis. Consequently, any loss of analyte during extraction, cleanup, or injection is mirrored by a proportional loss of the internal standard. This internal correction mechanism effectively cancels out matrix effects and variations in instrument response, leading to significantly more accurate and precise results compared to methods relying on external calibration.

Performance Benchmark: Simazine-d10 vs. Alternative Methods

The utilization of Simazine-d10, typically in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS), consistently demonstrates superior performance metrics. The following tables summarize key performance indicators from various studies, highlighting the advantages of the isotope dilution approach.

Method	Analyte	Matrix	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ)
LC-MS/MS with Simazine-d10	Simazine	Water	95 - 105	< 5	0.02 µg/L[1]
GC-MS with ¹³C₃-Simazine	Simazine	Water	Not Reported	< 5	0.075 µg/L (as ppt)[2]
UPLC-MS/MS with ¹³C₃-Simazine	Simazine	Soil	92.9 - 99.2[3]	< 4.6[3]	0.08 µg/kg[3]
HPLC-UV	Simazine	Water	84.6[4]	3.7[5]	Not specified
HPLC-UV	Simazine	Soil	69.5 ± 1.5[6]	Not specified	Not specified

Table 1: Comparison of Accuracy and Precision for Simazine Quantification. This table showcases the higher recovery rates and lower relative standard deviations achieved with isotope dilution methods (Simazine-d10 and ¹³C₃-Simazine) compared to traditional HPLC-UV methods.

Method	Limit of Detection (LOD)
LC-MS/MS with Isotope Dilution	0.01 µg/L
GC-MS with Isotope Dilution	0.038 µg/L (as ppt)[2]
UPLC-MS/MS with ¹³C₃-Simazine	0.015 µg/kg[3]
HPLC-UV	0.07 ng (absolute)[5]

Table 2: Comparison of Detection Limits for Simazine Quantification. Isotope dilution methods coupled with mass spectrometry consistently offer lower limits of detection, enabling the quantification of trace levels of simazine in various matrices.

Experimental Protocol: Simazine Quantification in Water using Simazine-d10 and LC-MS/MS

This section details a typical workflow for the analysis of simazine in water samples using an isotope dilution LC-MS/MS method.

1. Sample Preparation:

• Collect a 100 mL water sample in a clean glass container.

• Add a known amount of Simazine-d10 internal standard solution to the sample.

• Acidify the sample to a pH of approximately 3 with a suitable acid (e.g., formic acid).

2. Solid-Phase Extraction (SPE):

• Condition an SPE cartridge (e.g., C18) with methanol followed by acidified water.

• Load the water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

• Wash the cartridge with a small volume of water to remove interfering substances.

• Elute the simazine and Simazine-d10 from the cartridge with a suitable organic solvent (e.g., ethyl acetate or methanol).

3. Sample Concentration and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small, known volume of the initial mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both simazine and Simazine-d10. For example:

    • Simazine: m/z 202 -> 132

    • Simazine-d10: m/z 212 -> 142

  • Optimize collision energy and other MS parameters for maximum sensitivity.

5. Quantification:

• Calculate the ratio of the peak area of simazine to the peak area of Simazine-d10.

• Determine the concentration of simazine in the original sample using a calibration curve prepared with standards containing known concentrations of simazine and a constant concentration of Simazine-d10.

Workflow for Simazine Quantification

References

• 1. Rapid SPE – LC MS/MS analysis for atrazine, its by-products, simazine and S metolachlor in groundwater samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of atrazine, deethylatrazine and simazine in water at parts-per-trillion levels using solid-phase extraction and gas chromatography/ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of Isotopically Labeled 13C3-Simazine and Development of a Simultaneous UPLC-MS/MS Method for the Analysis of Simazine in Soil - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Detection of Atrazine and Simazine in Ground Water of Delhi using High Performance Liquid Chromatography with Ultraviolet Detector [cwejournal.org]
• 5. Rapid determination of simazine and atrazine in water at the parts per trillion (10(12) level. Extraction by a miniaturized carbopack B trap followed by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bioone.org [bioone.org]

A Comparative Guide to Internal Standards for Simazine Quantification

For researchers, scientists, and professionals in drug development, the accurate quantification of simazine is crucial for environmental monitoring, toxicology studies, and ensuring food safety. The use of an internal standard is a cornerstone of robust analytical methods, particularly in complex matrices where variability in sample preparation and instrument response is common. Among the choices for internal standards, isotopically labeled analogs of the analyte are preferred due to their similar chemical and physical properties. This guide provides an objective comparison of Simazine-d10 with other common internal standards, supported by experimental data, to aid in the selection of the most appropriate standard for your analytical needs.

The Gold Standard: Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is a highly effective technique for mitigating matrix effects, which can significantly impact the accuracy and precision of quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS)[1]. By introducing a known concentration of a stable isotope-labeled internal standard into the sample, variations during sample extraction, cleanup, and analysis can be effectively normalized.

Head-to-Head Comparison: Simazine-d10 vs. Alternatives

The ideal internal standard co-elutes with the analyte and exhibits identical behavior during extraction and ionization. While several options are available for simazine analysis, the most common are deuterated (Simazine-d10), Carbon-13 labeled (¹³C₃-Simazine), and structurally similar compounds like Atrazine-d5.

Internal Standard	Type	Key Advantages	Key Considerations
Simazine-d10	Deuterated Analog	Commercially available. Generally effective in compensating for matrix effects.	Potential for chromatographic separation from the native analyte (isotope effect), which can lead to differential ionization suppression. Stability of deuterium labels can sometimes be a concern[2][3][4].
¹³C₃-Simazine	¹³C Labeled Analog	Considered superior for accurate quantification as its physicochemical properties and chromatographic behavior are more similar to the native simazine[1][5]. No chromatographic shift is expected.	May be less commercially available and potentially more expensive than deuterated standards[5].
Atrazine-d5	Structurally Similar Deuterated Analog	Can be used as a surrogate standard for multiple triazines, including simazine, potentially reducing costs in multi-analyte methods.	As it is not an isotopic analog of simazine, its extraction efficiency and ionization response may differ, leading to less accurate correction for matrix effects compared to a true isotopic standard.
Non-Isotopically Labeled Compounds (e.g., 1-bromonaphthalene)	Structurally Unrelated Compound	Low cost.	Significant differences in chemical and physical properties compared to simazine, leading to poor compensation for matrix effects and extraction variability[6]. Not recommended for high-accuracy quantitative methods.

Performance Data from Experimental Studies

The following table summarizes performance data from various studies utilizing different internal standards for simazine analysis. It is important to note that these results are from different studies and matrices, and are presented here for comparative purposes.

Internal Standard Used	Matrix	Recovery (%)	Precision (RSD %)	LOQ/LOD
¹³C₃-Simazine	Soil	92.9 - 99.2	Intra-day: 1.5 - 4.6, Inter-day: 2.1 - 4.0	LOQ: 0.08 µg/kg, LOD: 0.015 µg/kg[1]
Atrazine-ring-¹³C₃ (for Simazine)	Groundwater	Not explicitly reported for Simazine alone, but the method was validated with uncertainties <20%	Not explicitly reported for Simazine alone	LOQ: 20 ng/L[7]
Simazine-d10	Not specified in available abstracts	Data not available in a direct comparative study	Data not available in a direct comparative study	Data not available in a direct comparative study
Atrazine-d5 (as surrogate)	Water	95.5 - 109.0 (for a suite of triazines)	4.4 - 17.5 (for a suite of triazines)	LOD: 0.01 µg/L (for most triazines)
None (External Standard)	Water	75.0 ± 1.9	2.7	LOD: 0.21 ng/mL[8]

As the data suggests, methods employing ¹³C₃-Simazine demonstrate excellent recovery and precision[1]. While direct comparative data for Simazine-d10 is limited in the reviewed literature, the theoretical advantages of ¹³C-labeled standards, such as identical chromatographic behavior, make them a more robust choice for achieving the highest accuracy and precision[1][5]. The use of a surrogate standard like Atrazine-d5 can be a cost-effective approach for multi-analyte screening but may compromise accuracy for individual analytes like simazine.

Experimental Protocols

Below is a generalized experimental protocol for the analysis of simazine in water samples using an isotopically labeled internal standard and LC-MS/MS. This protocol is a synthesis of methodologies presented in the cited literature.

1. Sample Preparation and Extraction:

• Sample Collection: Collect water samples in clean glass containers.

• Internal Standard Spiking: To a defined volume of the water sample (e.g., 100 mL), add a known amount of the internal standard solution (e.g., Simazine-d10 or ¹³C₃-Simazine) to achieve a final concentration relevant to the expected analyte concentration range.

• Solid Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., C18 or a polymer-based sorbent) with an appropriate solvent (e.g., methanol) followed by reagent water.

  • Load the spiked water sample onto the SPE cartridge.

  • Wash the cartridge with reagent water to remove interferences.

  • Dry the cartridge thoroughly.

  • Elute the simazine and internal standard with a suitable organic solvent (e.g., ethyl acetate or methanol).

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a small, known volume of the initial mobile phase.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), both typically containing a small amount of an additive like formic acid to improve peak shape and ionization.

  • Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

  • Injection Volume: Inject a small volume (e.g., 5-10 µL) of the reconstituted extract.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode is generally used for triazine analysis.

  • Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

  • MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both simazine and the internal standard to ensure accurate identification and quantification.

3. Quantification:

• Calculate the ratio of the peak area of simazine to the peak area of the internal standard.

• Determine the concentration of simazine in the sample by comparing this ratio to a calibration curve constructed using standards with known concentrations of simazine and a constant concentration of the internal standard.

Visualizing the Workflow and Mechanism of Action

To further clarify the analytical process and the biological impact of simazine, the following diagrams are provided.

Caption: Experimental workflow for simazine analysis.

Simazine is recognized as an endocrine-disrupting chemical, primarily affecting the reproductive system. One of its key mechanisms involves the disruption of the relaxin signaling pathway.

Caption: Simazine's disruption of the relaxin signaling pathway.

Conclusion

The choice of an internal standard is a critical decision in the development of a robust and accurate method for simazine quantification. While Simazine-d10 is a widely used and acceptable choice, the scientific literature suggests that ¹³C₃-Simazine offers superior performance due to its closer physicochemical similarity to the native analyte, which minimizes the risk of chromatographic separation and ensures more reliable correction for matrix effects[1][5]. For routine, high-throughput screening of multiple triazines, a surrogate standard like Atrazine-d5 may be considered, with the acknowledgment of a potential compromise in accuracy for simazine. The use of non-isotopically labeled standards is not recommended for high-stakes quantitative applications. Ultimately, the selection should be based on the specific requirements of the study, including the desired level of accuracy, the complexity of the sample matrix, and budget considerations.

References

• 1. Synthesis of Isotopically Labeled 13C3-Simazine and Development of a Simultaneous UPLC-MS/MS Method for the Analysis of Simazine in Soil - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Rapid SPE – LC MS/MS analysis for atrazine, its by-products, simazine and S metolachlor in groundwater samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of atrazine and simazine in water samples by high-performance liquid chromatography after preconcentration with heat-treated diatomaceous earth - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: 13C-Labeled Simazine Versus Simazine-d10 as Internal Standards in Analytical Performance

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the herbicide simazine, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides an objective comparison of the performance of two commonly used isotopically labeled internal standards: 13C-labeled simazine and Simazine-d10. The selection of an internal standard can significantly impact the precision, accuracy, and sensitivity of an analytical method, particularly in complex matrices. This comparison is supported by experimental data from various studies to aid in the selection of the most suitable internal standard for specific research needs.

Quantitative Performance Data

The following tables summarize the key performance metrics for analytical methods utilizing either 13C-labeled simazine or Simazine-d10 as an internal standard.

Table 1: Performance Characteristics of an Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) Method Using 13C₃-Simazine for the Analysis of Simazine in Soil [1]

Parameter	Value
Limit of Detection (LOD)	0.015 µg/kg
Limit of Quantitation (LOQ)	0.08 µg/kg
Intra-day Precision (RSD)	1.5% - 4.6%
Inter-day Precision (RSD)	2.1% - 4.0%
Recovery	92.9% - 99.2%
Linearity (R²)	> 0.9999

Table 2: Performance Characteristics of a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method Using Simazine-d10 for the Analysis of Simazine in Drinking Water (EPA Method 536) [2]

Parameter	Value
Limit of Detection (LOD)	Not explicitly stated for simazine, but the method's calibration range starts at 0.25 µg/L. Another LC/MS method reported a LOD of 0.007 µg/L for simazine.
Limit of Quantitation (LOQ)	A study on a similar method reported an LOQ of 0.01 mg/kg for simazine in soil.[3][4]
Precision	Not explicitly stated.
Recovery	A study using a different method with an unspecified internal standard reported recoveries of 86.9% - 94.7% for simazine in sugarcane.[5]
Linearity (R²)	Excellent linearity reported over the range of 0.25 - 5 µg/L.[2]

Note: A direct, side-by-side comparison study of 13C-labeled simazine and Simazine-d10 was not identified in the available literature. The data presented is compiled from separate studies, and the differences in matrices (soil vs. drinking water) and analytical instrumentation should be considered when comparing the performance. However, one study explicitly states that a ¹³C-labeled internal standard is more appropriate for accurate quantification because its physico-chemical properties and chromatographic behavior are more similar to the native target analyte compared to deuterium-labeled congeners.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for a comprehensive understanding of the conditions under which the performance data was generated.

Experimental Protocol for Simazine Analysis in Soil using ¹³C₃-Simazine Internal Standard[1]

1. Sample Preparation (QuEChERS-based extraction):

• Weigh 5 g of homogenized soil into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex for 1 min.

• Add 10 mL of acetonitrile and vortex for 1 min.

• Add 4 g of anhydrous MgSO₄ and 1 g of NaCl, vortex immediately for 1 min, and then centrifuge at 4000 rpm for 5 min.

• Transfer 1.5 mL of the supernatant into a 2 mL centrifuge tube containing 150 mg of MgSO₄ and 50 mg of PSA (primary secondary amine).

• Vortex for 1 min and centrifuge at 10000 rpm for 5 min.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial.

• Add the ¹³C₃-simazine internal standard solution.

2. UPLC-MS/MS Conditions:

• Chromatographic System: Waters ACQUITY UPLC

• Column: ACQUITY UPLC BEH C18 (2.1 mm × 100 mm, 1.7 µm)

• Mobile Phase: (A) Acetonitrile; (B) 0.1% Formic acid in water

• Gradient: 0 min, 30% A; 1.5 min, 90% A; 3.1 min, 90% A; 3.2 min, 30% A; 5.0 min, 30% A

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Mass Spectrometer: Waters Xevo TQ-S

• Ionization Mode: Electrospray Ionization (ESI), positive

• MRM Transitions: Simazine (202.1 → 132.1), ¹³C₃-Simazine (205.1 → 135.1)

Experimental Protocol for Simazine Analysis in Drinking Water using Simazine-d10 Internal Standard (Based on EPA Method 536)[2]

1. Sample Preparation:

• No solid-phase extraction is required.

• To a 1 mL aliquot of the water sample, add the Simazine-d10 internal standard.

• The final concentration of the internal standard in the sample should be at a known, fixed amount (e.g., 5 ng/mL).[2]

2. LC-MS/MS Conditions:

• Chromatographic System: Thermo Scientific Accela HPLC system or equivalent.[2]

• Column: Thermo Scientific Hypersil GOLD™ 100 x 2.1 mm, 3 µm or equivalent.[2]

• Mobile Phase: (A) 5 mM Ammonium Acetate in water; (B) Methanol.[2]

• Flow Rate: 400 µL/min.[2]

• Injection Volume: Not specified, typically 5-20 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Thermo Scientific TSQ Quantum Access™).[2]

• Ionization Mode: Electrospray Ionization (ESI), positive.

• MRM Transitions: Specific transitions for simazine and Simazine-d10 would be selected and optimized.

Visualizations: Workflows and Signaling Pathways

To further elucidate the experimental processes and the biological context of simazine, the following diagrams are provided.

References

• 1. mdpi.com [mdpi.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. epa.gov [epa.gov]
• 5. jfda-online.com [jfda-online.com]

Navigating Simazine Analysis: A Comparative Guide to Proficiency Testing Schemes Utilizing Isotopic Standards

For researchers, scientists, and professionals in drug development, ensuring the accuracy and reliability of analytical measurements is paramount. When it comes to the analysis of the herbicide simazine, the use of isotopic standards in conjunction with proficiency testing (PT) schemes provides a robust framework for quality assurance. This guide offers a comparative overview of available PT schemes for simazine analysis, supported by experimental data and detailed methodologies, to aid laboratories in selecting the most suitable program to validate their performance.

Proficiency testing is a critical component of laboratory quality management, offering an external and objective assessment of a laboratory's analytical capabilities. For the quantitative analysis of simazine, a widely used triazine herbicide, employing isotopically labeled internal standards is a best-practice approach to mitigate matrix effects and improve the accuracy and precision of results, particularly when using sensitive techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

This guide focuses on PT schemes that are relevant for laboratories analyzing simazine in environmental matrices such as water and soil, where the use of isotopic dilution techniques is highly beneficial.

Comparison of Proficiency Testing Schemes for Simazine Analysis

The following table summarizes key features of proficiency testing schemes offered by prominent providers that include simazine as an analyte. Data presented is based on publicly available reports and scheme descriptions. It is important to note that specific details of PT rounds, such as concentration ranges and matrices, may vary from year to year.

PT Scheme Provider	Scheme Name	Typical Matrix	Analyte	Typical Assigned Value (µg/L or µg/kg)	Standard Deviation for Proficiency Assessment (σp)	Performance Evaluation
LGC AXIO Proficiency Testing	AQUACHECK	Clean Water, Groundwater	Simazine	0.15 - 0.75	25% of assigned value	z-scores
Umweltbundesamt (Environment Agency Austria)	Herbicides/Pesticides in Water (e.g., H118)	Groundwater, Surface Water	Simazine	0.025 - 0.500	Target standard deviation based on Horwitz equation or fixed value	z-scores
NSI Lab Solutions	Water Pollution (WP) / Drinking Water (WS)	Wastewater, Drinking Water	Simazine	Varies by study	Varies by study; based on NELAC/TNI standards	z-scores

Note: The assigned value is the best estimate of the true concentration of the analyte in the PT sample. The standard deviation for proficiency assessment (σp) is a measure of the acceptable spread of results. A laboratory's performance is typically evaluated using a z-score, calculated as:

z = (x - X) / σp

where x is the participant's result, X is the assigned value, and σp is the standard deviation for proficiency assessment. A z-score between -2 and 2 is generally considered satisfactory.[1][2]

Experimental Protocols for Simazine Analysis using Isotopic Standards

The following are generalized experimental protocols for the analysis of simazine in water and soil matrices using isotopic dilution mass spectrometry. These protocols are based on methods described in scientific literature and are representative of the techniques employed by laboratories participating in PT schemes.

Analysis of Simazine in Water by Isotopic Dilution GC-MS

This method is suitable for the determination of simazine in drinking water and groundwater.

1. Sample Preparation and Extraction:

• To a 1 L water sample, add a known amount of an appropriate isotopically labeled simazine internal standard (e.g., Simazine-d10).

• Adjust the pH of the sample to neutral.

• Perform solid-phase extraction (SPE) using a C18 cartridge.

• Wash the cartridge with purified water to remove interferences.

• Elute the simazine and the internal standard from the cartridge with a suitable organic solvent (e.g., ethyl acetate).

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness DB-5ms or equivalent.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Initial temperature of 60 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor (Simazine): m/z 201, 186, 158.

  • Ions to Monitor (Simazine-d10): m/z 211, 196.

3. Quantification:

• Calculate the concentration of simazine in the sample by comparing the peak area ratio of the native simazine to the isotopically labeled internal standard against a calibration curve prepared with known concentrations of both compounds.

Analysis of Simazine in Soil by Isotopic Dilution LC-MS/MS

This method is suitable for the determination of simazine residues in soil samples.

1. Sample Preparation and Extraction:

• Weigh 10 g of homogenized soil into a centrifuge tube.

• Spike the sample with a known amount of an isotopically labeled simazine internal standard (e.g., ¹³C₃-Simazine).

• Add 10 mL of acetonitrile and shake vigorously for 15 minutes.

• Add magnesium sulfate and sodium chloride (QuEChERS method) and shake for 1 minute.

• Centrifuge the sample at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant and pass it through a dispersive solid-phase extraction (d-SPE) tube containing primary secondary amine (PSA) and C18 sorbents for cleanup.

• Centrifuge and filter the extract before LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatograph (LC) Conditions:

  • Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: Gradient elution with water (containing 0.1% formic acid) and acetonitrile (containing 0.1% formic acid).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Simazine): e.g., Q1: 202.1 -> Q3: 132.1 (quantifier), Q1: 202.1 -> Q3: 104.1 (qualifier).

  • MRM Transitions (¹³C₃-Simazine): e.g., Q1: 205.1 -> Q3: 135.1.

3. Quantification:

• Quantify the simazine concentration by comparing the peak area ratio of the analyte to the internal standard against a matrix-matched calibration curve.

Visualizing the Workflow and Evaluation Process

To better understand the experimental and evaluation workflows, the following diagrams are provided.

Figure 1. Experimental workflow for simazine analysis using isotopic standards.

Figure 2. Logical workflow of a proficiency testing scheme evaluation.

Conclusion

Participation in proficiency testing schemes is an indispensable tool for laboratories conducting simazine analysis. By comparing their results against a known standard and with other laboratories, they can gain confidence in their analytical methods and identify areas for improvement. The use of isotopic standards in these analyses significantly enhances the accuracy and reliability of the data. This guide provides a starting point for laboratories to compare available PT schemes and understand the underlying experimental protocols. It is recommended that laboratories contact the PT scheme providers directly for the most current information on their offerings and to select the program that best aligns with their specific analytical needs and regulatory requirements.

References

• 1. rsc.org [rsc.org]
• 2. eurachem.org [eurachem.org]

Safety & Regulatory Compliance

Safeguarding Your Research: A Comprehensive Guide to Handling Simazine-d10

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical information for the proper handling and disposal of Simazine-d10. Adherence to these procedures is critical for ensuring personnel safety and maintaining a secure laboratory environment. Simazine-d10, a deuterated analog of the triazine herbicide Simazine, is primarily used as an internal standard for analytical quantification.[1] While the deuteration alters its mass for analytical purposes, the chemical's toxicological properties are considered to be equivalent to those of Simazine. Simazine is suspected of causing cancer and is very toxic to aquatic life.[2][3][4][5] Therefore, stringent safety measures are imperative.

Chemical and Physical Properties of Simazine

Understanding the properties of Simazine is fundamental to safe handling. As Simazine-d10 is an isotopic variant, its physical and chemical characteristics are nearly identical to the parent compound.

Property	Value	Reference
Chemical Formula	C₇H₂D₁₀ClN₅	[1]
Molecular Weight	211.72 g/mol
Appearance	White to off-white crystalline powder/solid	[6][7]
Melting Point	225-227 °C (437-441 °F)	[6][7]
Solubility	Insoluble in water; Slightly soluble in DMF and DMSO	[1][7]
Vapor Pressure	6.1 x 10⁻⁹ mmHg at 20 °C	[7]
Stability	Stable under normal conditions. Hydrolyzed by strong acids and alkalis.[7][8]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is mandatory when handling Simazine-d10 to prevent dermal, ocular, and inhalation exposure.[9] The following table outlines the required equipment for various laboratory activities involving this compound.

Activity	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection	Footwear
Weighing/Pre-analysis	Chemical-resistant gloves (e.g., Nitrile, Neoprene, PVC)[2][10]	Safety glasses with side shields or chemical splash goggles[10][11]	Laboratory coat or disposable coveralls[12]	Required if dust is generated; use a NIOSH-approved respirator with a particulate filter	Closed-toe shoes
Handling Solutions	Chemical-resistant gauntlet gloves extending up the forearm[10]	Chemical splash goggles and a face shield[2][10]	Chemical-resistant apron over a lab coat or coveralls[2][9]	Work in a certified chemical fume hood to avoid vapor inhalation	Chemical-resistant boots or shoe covers[10][13]
Spill Cleanup/Disposal	Heavy-duty, chemical-resistant gloves[10]	Chemical splash goggles and a face shield[2][10]	Chemical-resistant, disposable suit or coveralls[13]	NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates	Chemical-resistant boots[11][13]

Always inspect PPE for integrity before use and replace it if damaged. Wash reusable PPE after each use.[11]

Operational Plan: Step-by-Step Handling Protocol

This section details the procedural workflow for safely handling Simazine-d10 in a laboratory setting, from receiving to disposal.

Preparation and Engineering Controls

• Designated Area: All work with Simazine-d10, both solid and in solution, must be conducted in a designated area, such as a certified chemical fume hood, to minimize inhalation exposure.

• Ventilation: Ensure adequate ventilation is maintained throughout the procedure.

• Safety Equipment: Confirm that a safety shower, eyewash station, and spill cleanup kit are readily accessible before beginning work.

Handling the Solid Compound

• Weighing: When weighing the solid Simazine-d10 powder, use a balance inside a fume hood or a ventilated balance enclosure to contain any airborne particles.

• Aliquotting: Use tools and techniques that minimize dust generation.

Solution Preparation

• Solvent Addition: Slowly add the solvent to the solid Simazine-d10 to avoid splashing.

• Mixing: Cap the container securely before mixing or vortexing.

Post-Handling Decontamination

• Work Surfaces: Thoroughly decontaminate all work surfaces with an appropriate cleaning agent.

• Equipment: Clean all non-disposable equipment used during the process.

• PPE Removal: Remove PPE in a manner that avoids self-contamination. Wash the outside of gloves before removing them.[14] Remove lab coat or coveralls, followed by goggles/face shield, and finally gloves.

• Hand Washing: Wash hands thoroughly with soap and water immediately after removing PPE.[15]

Workflow for Handling Simazine-d10

Caption: Workflow for the safe handling of Simazine-d10.

Emergency Procedures and First Aid

In case of accidental exposure, immediate action is critical.

• Skin Contact: Immediately remove all contaminated clothing.[10] Wash the affected area thoroughly with soap and water for at least 15 minutes.[2][4]

• Eye Contact: Hold eyelids open and flush with copious amounts of clean, tepid water for at least 15 minutes.[4][10] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[2][4] If breathing is difficult, administer oxygen and seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and give a glass of water to drink.[4] Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan: Managing Simazine-d10 Waste

Proper disposal is crucial to prevent environmental contamination and ensure regulatory compliance. Simazine is very toxic to aquatic life.[16]

• Waste Segregation: All materials contaminated with Simazine-d10, including disposable PPE, pipette tips, and empty containers, must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

• Liquid Waste: Collect unused solutions and solvent rinses in a labeled, sealed container for hazardous chemical waste.

• Solid Waste: Collect contaminated solids in a separate, labeled hazardous waste container.

• Container Disposal: Do not reuse empty containers.[14] They should be triple-rinsed with an appropriate solvent, with the rinsate collected as hazardous waste. The container should then be punctured or crushed before disposal through an approved waste management facility.[15]

• Regulatory Compliance: All waste must be disposed of in accordance with local, state, and federal environmental regulations.[17][18] Consult your institution's Environmental Health and Safety (EHS) department for specific guidance. Do not dispose of undiluted chemicals on site or pour waste down the drain.[15]

References

• 1. caymanchem.com [caymanchem.com]
• 2. kenso.com.au [kenso.com.au]
• 3. titanag.com.au [titanag.com.au]
• 4. genfarm.com.au [genfarm.com.au]
• 5. 4farmers.com.au [4farmers.com.au]
• 6. Simazine | C7H12ClN5 | CID 5216 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. SIMAZINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. Simazine | 122-34-9 [chemicalbook.com]
• 9. publications.mgcafe.uky.edu [publications.mgcafe.uky.edu]
• 10. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]
• 11. MSU Extension | Montana State University [apps.msuextension.org]
• 12. DSpace [scholarworks.umass.edu]
• 13. osha.oregon.gov [osha.oregon.gov]
• 14. assets.greenbook.net [assets.greenbook.net]
• 15. imtrade.com.au [imtrade.com.au]
• 16. cdms.net [cdms.net]
• 17. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]
• 18. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]